Benzoxazole, 5-nitro-2-(3-pyridinyl)-

• CAS: 61382-20-5

Core Science & Biosynthesis

Molecular docking studies of 5-nitro-2-(3-pyridinyl)benzoxazole

An In-Depth Technical Guide to the Molecular Docking of 5-nitro-2-(3-pyridinyl)benzoxazole

Abstract

The benzoxazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This guide focuses on a specific derivative, 5-nitro-2-(3-pyridinyl)benzoxazole, a novel chemical entity whose therapeutic potential remains unexplored. We present a comprehensive, in-depth technical guide on the application of molecular docking, a powerful computational technique, to elucidate its potential mechanism of action. This document serves as a roadmap for researchers, scientists, and drug development professionals, detailing a robust, field-proven workflow for structure-based drug design.[4][5] By proposing a logical, evidence-based approach to target selection and outlining a meticulous, step-by-step computational protocol, we aim to bridge the gap between a novel compound and its potential as a therapeutic agent.[6][7]

Introduction: The Rationale for a Computational First-Pass

In modern drug discovery, computer-aided drug design (CADD) is an indispensable tool for accelerating the identification and optimization of lead compounds.[4][6] Molecular docking, a principal method within CADD, predicts the preferred orientation and binding affinity of a small molecule (ligand) within the binding site of a target protein.[8][9] This in silico approach allows for the rapid screening of virtual libraries and the generation of testable hypotheses, significantly reducing the time and cost associated with experimental assays.[6][7]

The subject of this guide, 5-nitro-2-(3-pyridinyl)benzoxazole, possesses distinct structural features that suggest potential bioactivity:

• The Benzoxazole Core: A rigid, planar heterocyclic system known to engage in various non-covalent interactions with protein targets.[10]

• The 5-Nitro Group: A strong electron-withdrawing group that can act as a hydrogen bond acceptor and may influence the molecule's electronic properties and metabolic stability. Nitro-containing compounds have been explored as hypoxia-activated prodrugs and for other therapeutic purposes.[11][12]

• The 3-Pyridinyl Moiety: A nitrogen-containing aromatic ring that can serve as a key hydrogen bond acceptor and participate in π-stacking interactions, often acting as a critical pharmacophore for kinase inhibition and other targeted therapies.

Given these features, a computational "first-pass" using molecular docking is a scientifically rigorous and resource-efficient strategy to hypothesize its biological targets and guide future experimental validation.

Target Selection: An Evidence-Based Approach

The selection of a relevant biological target is the most critical step in a structure-based design project.[7] In the absence of experimental data for 5-nitro-2-(3-pyridinyl)benzoxazole, we turn to an evidence-based approach grounded in the established activities of structurally similar compounds.

Primary Target Hypothesis: Human Topoisomerase IIα (hTopo IIα)

Recent studies have demonstrated that 5-nitro-2-(substitutedphenyl)benzoxazole derivatives are effective inhibitors of human DNA topoisomerase IIα (hTopo IIα).[13] This enzyme plays a crucial role in managing DNA topology during replication and transcription, making it a validated and highly important target for cancer chemotherapy.[10][13] The mechanism of many established anticancer drugs, such as etoposide, involves the stabilization of a cleavage complex formed between Topo IIα and DNA, leading to catastrophic DNA strand breaks and apoptosis in cancer cells. Given the strong structural precedent, hTopo IIα is selected as the primary hypothetical target for this docking study.

Secondary Target Considerations

To maintain a comprehensive perspective, other potential targets for the benzoxazole scaffold are worth noting for future investigations:

• Protein Kinases: The pyridinyl ring is a common feature in many kinase inhibitors. Benzoxazole derivatives have been investigated as inhibitors of targets like VEGFR-2, a key regulator of angiogenesis in tumors.[14]

• Tubulin: Certain nitro-aromatic compounds have shown activity as tubulin polymerization inhibitors, a mechanism shared by the vinca alkaloid and taxane classes of anticancer drugs. Specifically, 5-nitro-1,3-benzoxazole derivatives have been linked to the inhibition of β-tubulin.[1]

For the purposes of this guide, we will proceed with hTopo IIα as our designated receptor.

The In Silico Workflow: A Verifiable Protocol

What follows is a detailed, step-by-step protocol for the molecular docking of 5-nitro-2-(3-pyridinyl)benzoxazole into the ATP-binding site of hTopo IIα. This protocol is designed to be self-validating by including steps for comparison against a known, co-crystallized inhibitor.

Workflow Overview

The entire computational process can be visualized as a logical pipeline, ensuring reproducibility and clarity.

Caption: High-level overview of the molecular docking workflow.

Step-by-Step Experimental Protocol

Protocol: Receptor Preparation

• Obtain Crystal Structure: Download the crystal structure of human Topoisomerase IIα from the Protein Data Bank (PDB). For this study, we will use PDB ID: 5GWK , which contains the inhibitor etoposide, allowing us to precisely define the binding site.

• Initial Cleanup: Load the PDB file into a molecular modeling suite (e.g., Schrödinger Maestro, UCSF Chimera).[15] Remove all non-essential components, including solvent molecules (water), co-factors, and any secondary protein chains not involved in the binding site of interest.

• Protein Preparation: Utilize a dedicated tool like the Protein Preparation Wizard in Maestro or AutoDock Tools.[16][17]

  • Causality: This step is critical for correcting common issues in raw crystal structures.

  • Add hydrogens, as they are typically not resolved in X-ray crystallography but are essential for proper hydrogen bonding.

  • Assign correct bond orders and formal charges.

  • Perform a restrained energy minimization (e.g., using the OPLS4 force field) to relax strained residues and optimize the hydrogen-bonding network.[16] This ensures the protein is in a low-energy, realistic conformation.

Protocol: Ligand Preparation

• Generate 2D Structure: Draw the structure of 5-nitro-2-(3-pyridinyl)benzoxazole using a chemical drawing tool like ChemDraw.

• Convert to 3D: Convert the 2D drawing into a 3D structure.

• Ligand Preparation/Tautomerization: Process the 3D structure using a tool like Schrödinger's LigPrep.

  • Causality: Small molecules can exist in different ionization states, tautomers, and stereoisomers at physiological pH. Failing to account for this is a common source of docking failure.

  • Generate possible states within a physiological pH range (e.g., 7.0 ± 2.0).

  • Generate realistic tautomers and stereoisomers.

  • Perform a thorough energy minimization of the resulting structures to obtain low-energy, stable conformers.

Protocol: Docking Execution

• Receptor Grid Generation: Define the active site. The most reliable method is to generate a grid box centered on the co-crystallized ligand (etoposide in PDB: 5GWK). The size of the box should be large enough to allow the new ligand to rotate freely but small enough to constrain the search space, increasing efficiency.

• Molecular Docking: Perform the docking simulation using a validated software program like Glide, AutoDock Vina, or GOLD.[9][15][18]

  • Methodology: A standard precision (SP) flexible-ligand, rigid-receptor docking is typically sufficient for initial screening. The ligand is allowed to explore various conformations within the binding pocket, while the protein backbone is held fixed.

  • Trustworthiness: As a self-validating step, first re-dock the co-crystallized ligand (etoposide) into the prepared receptor. A successful protocol should reproduce the original binding pose with a low Root Mean Square Deviation (RMSD) of <2.0 Å.[19][20] This confirms that the docking parameters are appropriate.

• Execution: Dock 5-nitro-2-(3-pyridinyl)benzoxazole into the validated grid. The software will generate a set of binding poses ranked by a scoring function.

Results Analysis and Interpretation

The output of a docking simulation is not a single answer but a prediction that requires careful scientific interpretation.

The Docking Score: A Quantitative Estimate

The primary quantitative output is the docking score (e.g., GlideScore, binding energy in kcal/mol). This value estimates the binding affinity, with more negative scores generally indicating stronger predicted binding.[20][21] However, this score should never be interpreted in isolation. It is a predictive value and most useful for ranking compounds against each other and a known reference.[20]

Table 1: Hypothetical Docking Results for Target hTopo IIα (PDB: 5GWK)

Compound	Docking Score (kcal/mol)	Key Predicted Interactions
Etoposide (Reference)	-10.5	H-bond with Asp479, π-π stacking with Tyr804
5-nitro-2-(3-pyridinyl)benzoxazole	-8.2	H-bond with Asp479 (via Pyridinyl-N), Hydrophobic interaction with Val440, π-π stacking with Phe803

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visual Inspection: The Qualitative Litmus Test

The most crucial part of the analysis is the visual inspection of the top-ranked binding poses.[19] A good docking pose is one that is chemically sensible.

• Analyze Key Interactions: Use visualization software (PyMOL, Discovery Studio) to identify specific non-covalent interactions.[17][22]

  • Hydrogen Bonds: Are there hydrogen bonds to key active site residues? For our ligand, the pyridinyl nitrogen is a prime candidate to act as a hydrogen bond acceptor.

  • Hydrophobic Interactions: Does the benzoxazole ring sit within a hydrophobic pocket?

  • π-π Stacking: Can the aromatic rings of the ligand stack with aromatic residues like Phenylalanine (Phe), Tyrosine (Tyr), or Tryptophan (Trp)?

• Evaluate Pose Plausibility: Assess the conformation of the ligand. Is it in a strained, high-energy state? Does it make sense from a chemical and biological standpoint? A thorough understanding of the protein's active site is paramount for this evaluation.[19]

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An In-depth Technical Guide to the Mechanism of Action of 5-nitro-2-(3-pyridinyl)-benzoxazole Derivatives

This guide provides a detailed exploration of the molecular mechanisms underpinning the biological activities of 5-nitro-2-(3-pyridinyl)-benzoxazole derivatives. These compounds have garnered significant interest within the scientific community for their potent and diverse therapeutic potential, notably as both anticancer and antimicrobial agents. This document synthesizes current research to offer a comprehensive understanding for researchers, scientists, and drug development professionals.

Introduction to 5-nitro-2-(3-pyridinyl)-benzoxazole Derivatives

The benzoxazole scaffold is a privileged heterocyclic structure in medicinal chemistry, known for its ability to interact with a wide array of biological targets.[1] The addition of a nitro group at the 5-position and a pyridinyl moiety at the 2-position creates a unique electronic and structural profile, conferring a dual spectrum of activity. The 5-nitro group is a key pharmacophore, particularly for antimicrobial effects, while the 2-pyridinyl substitution can modulate target specificity and pharmacokinetic properties. These derivatives are synthesized through various methods, most commonly via the condensation of 2-aminophenol with corresponding aldehydes.[1]

Dual-Pronged Anticancer Mechanism of Action

The anticancer properties of 5-nitro-2-(3-pyridinyl)-benzoxazole derivatives are primarily attributed to their ability to interfere with DNA replication and repair processes through the inhibition of topoisomerase enzymes.

Inhibition of Human DNA Topoisomerase IIα

A primary and well-documented mechanism of action for this class of compounds is the inhibition of human DNA topoisomerase IIα (hTopo IIα).[2][3] These enzymes are crucial for managing DNA topology during replication, transcription, and chromosome segregation. By binding to the enzyme-DNA complex, 5-nitro-2-(substitutedphenyl)benzoxazoles stabilize the transient double-strand breaks, preventing the re-ligation of the DNA. This leads to an accumulation of DNA damage, which, if not repaired, triggers apoptotic cell death.[2][4] The inhibitory concentration (IC50) for some of these derivatives has been found to be in the low micromolar range, demonstrating significant potency.[2]

The interaction with hTopo IIα is influenced by the nature of the substituent at the 2-position of the benzoxazole ring. While direct structure-activity relationship (SAR) studies for the 3-pyridinyl group are still emerging, it is understood that the electronic and steric properties of this group are critical for optimal binding within the enzyme's active site.[4][5]

Antimicrobial Mechanism: A Tale of Reductive Activation

The antimicrobial activity of 5-nitro-2-(3-pyridinyl)-benzoxazole derivatives is a fascinating example of targeted bioactivation within microbial cells. This mechanism is particularly effective against a broad spectrum of bacteria and fungi.[1][6]

The Crucial Role of the 5-Nitro Group

The presence of the nitro group at the 5-position is essential for the antimicrobial effects of these compounds.[1][7] In the low-oxygen environment of many microbial pathogens, the nitro group undergoes a process of reductive activation, which is catalyzed by microbial nitroreductases.[7][8] This enzymatic reduction converts the relatively inert nitro group into highly reactive nitrogen species, such as nitroso and hydroxylamino intermediates.[8]

These reactive species can then participate in a cascade of damaging reactions within the cell:

• Induction of Oxidative Stress: The reactive nitrogen intermediates can redox cycle, leading to the generation of superoxide radicals and other reactive oxygen species (ROS).[1][7] This surge in ROS overwhelms the microbial cell's antioxidant defenses, causing widespread damage to proteins, lipids, and nucleic acids.[9]

• Direct DNA Damage: The reduced intermediates can directly interact with and damage microbial DNA, leading to mutations and strand breaks that are ultimately lethal to the cell.[10]

The Role of the 3-Pyridinyl Moiety

The 3-pyridinyl group at the 2-position of the benzoxazole ring plays a multifaceted role in the antimicrobial activity. Its polarity and the presence of a basic nitrogen atom can influence the compound's solubility, membrane permeability, and overall pharmacokinetic profile.[11] Furthermore, the electronic properties of the pyridine ring can modulate the reduction potential of the nitro group, thereby affecting the rate and efficiency of its bioactivation by microbial nitroreductases.

Experimental Protocols for Mechanistic Elucidation

To investigate the mechanisms of action described above, a variety of experimental techniques are employed. Below are outlines of key protocols.

DNA Topoisomerase IIα Inhibition Assay (DNA Relaxation Assay)

This assay measures the ability of a compound to inhibit the relaxation of supercoiled plasmid DNA by topoisomerase IIα.

Methodology:

• Reaction Setup: In a microcentrifuge tube, combine supercoiled plasmid DNA (e.g., pBR322), human topoisomerase IIα enzyme, and the test compound at various concentrations in an appropriate assay buffer.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30 minutes).

• Termination: Stop the reaction by adding a stop buffer containing a DNA intercalating dye (e.g., ethidium bromide) and a loading dye.

• Gel Electrophoresis: Separate the different DNA topoisomers (supercoiled, relaxed, and nicked) on an agarose gel.

• Visualization and Analysis: Visualize the DNA bands under UV light and quantify the amount of relaxed DNA to determine the extent of enzyme inhibition. The IC50 value is the concentration of the compound that inhibits 50% of the enzyme activity.[5]

Microbial Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Serial Dilution: Perform a serial dilution of the test compound in a suitable growth medium in a 96-well microplate.

• Inoculation: Inoculate each well with the microbial suspension. Include positive (microorganism and medium) and negative (medium only) controls.

• Incubation: Incubate the microplate under appropriate conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[12]

Intracellular Reactive Oxygen Species (ROS) Assay

This assay measures the generation of ROS within microbial cells upon treatment with the test compound.

Methodology:

• Cell Culture: Grow the microbial cells to the mid-logarithmic phase.

• Loading with Fluorescent Probe: Incubate the cells with a ROS-sensitive fluorescent probe (e.g., 2',7'-dichlorofluorescin diacetate, DCFH-DA).

• Treatment: Treat the cells with the test compound at various concentrations.

• Fluorescence Measurement: Measure the increase in fluorescence over time using a fluorometer or a fluorescence microscope. The increase in fluorescence intensity is proportional to the amount of intracellular ROS.

Visualizing the Mechanisms

Anticancer Mechanism: Topoisomerase IIα Inhibition

Caption: Proposed antimicrobial mechanism via reductive activation.

Summary and Future Directions

The 5-nitro-2-(3-pyridinyl)-benzoxazole scaffold represents a promising platform for the development of novel therapeutics with dual anticancer and antimicrobial activities. The mechanisms of action, while distinct for each application, are rooted in the unique chemical properties of this compound class. Future research should focus on detailed structure-activity relationship studies to optimize potency and selectivity, as well as in-vivo studies to validate the therapeutic potential of these promising molecules.

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Pharmacokinetic Profiling of 5-nitro-2-(pyridin-3-yl)benzoxazole: A Comprehensive Preclinical Guide

Executive Summary

The compound 5-nitro-2-(pyridin-3-yl)benzoxazole represents a highly versatile pharmacophore in modern medicinal chemistry, frequently investigated for its potential as a kinase inhibitor, topoisomerase poison, and antileishmanial agent[1]. However, progressing this scaffold from in vitro discovery to in vivo efficacy requires navigating significant pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) liabilities.

As a Senior Application Scientist, I have designed this whitepaper to deconstruct the PK profiling of this specific molecule. By understanding the physicochemical causality behind its behavior—specifically the bioreductive susceptibility of the nitro group and the high lattice energy of the planar benzoxazole core—we can design self-validating experimental protocols that yield robust, reproducible preclinical data.

Physicochemical Liabilities & ADME Strategy

The molecular architecture of 5-nitro-2-(pyridin-3-yl)benzoxazole dictates its behavior in biological matrices:

• The Benzoxazole Core: This highly planar, lipophilic heterocycle drives target affinity but suffers from high crystal lattice energy, resulting in poor thermodynamic aqueous solubility (often <10 µM at pH 7.4)[2].

• The Nitro Group (-NO2): While acting as a strong electron-withdrawing group to modulate the pKa of the benzoxazole system, the nitro group is a known metabolic liability. It acts as a substrate for both mammalian and bacterial nitroreductases (NTRs), leading to rapid hepatic and gut-microbiome-mediated clearance[3].

• The Pyridine Ring: Contains a basic nitrogen (pKa ~5.2) that can be leveraged for formulation (salt formation) and is a primary site for CYP450-mediated N-oxidation.

Strategic Imperative: Standard aqueous formulations will fail in vivo due to precipitation. Furthermore, standard bioanalytical blood sampling will yield artificially high clearance rates if ex vivo nitroreduction is not immediately arrested[4].

Biotransformation & Metabolic Pathways

The dominant clearance mechanism for nitroaromatic compounds is enzymatic bioreduction[5]. Understanding this pathway is critical for identifying circulating metabolites during LC-MS/MS analysis. The reduction proceeds via single- or double-electron transfers, generating reactive nitroso and hydroxylamine intermediates before stabilizing as the amino-benzoxazole derivative[3].

Metabolic reduction pathway of the 5-nitrobenzoxazole pharmacophore via nitroreductases.

Self-Validating Experimental Protocols

To ensure data integrity (E-E-A-T), the following protocols are engineered as self-validating systems. Every step includes a mechanistic rationale to prevent common artifacts in nitroaromatic PK studies.

LC-MS/MS Bioanalytical Method Development

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its sensitivity and specificity[6].

Step-by-Step Methodology:

• Matrix Stabilization (Critical Step): Collect 50 µL of whole blood/plasma into K2EDTA tubes pre-chilled on ice. Causality: Nitroreductases in erythrocytes remain active at room temperature. Chilling slows enzymatic degradation of the nitro group.

• Protein Precipitation (Crash): Immediately add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and 10 ng/mL internal standard (e.g., stable isotope-labeled analog or structurally similar benzoxazole).

  • Causality: Acidified organic solvent instantly denatures plasma proteins and reductases, halting ex vivo metabolism[4]. The formic acid protonates the pyridine nitrogen, drastically improving recovery and Electrospray Ionization (ESI+) efficiency.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

• Chromatographic Separation: Inject 5 µL onto a C18 column (e.g., Waters XBridge 50 x 2.1 mm, 1.7 µm). Use a gradient of Water (0.1% FA) and Methanol (0.1% FA).

  • Causality: Methanol is preferred over Acetonitrile for the mobile phase to prevent co-elution of endogenous phospholipids, which cause severe ion suppression in the mass spectrometer.

• System Suitability & Validation Check: Before running study samples, inject a double-blank (matrix only) and an LLOQ (Lower Limit of Quantitation) sample. The assay is validated only if the LLOQ signal-to-noise ratio is >10:1 and the blank shows zero carryover.

In Vivo Pharmacokinetic Profiling (Rodent Model)

Step-by-Step Methodology:

• Formulation Preparation: Dissolve the compound in 5% DMSO, followed by the addition of 40% PEG-400, and finally 55% sterile saline (0.9% NaCl).

  • Causality: The planar structure of the benzoxazole core causes high lattice energy and poor aqueous solubility[2]. Administering this drug in standard buffers will cause immediate micro-precipitation in the bloodstream, leading to fatal pulmonary embolisms or artificially inflated Volume of Distribution (Vd) calculations. The DMSO/PEG co-solvent system disrupts lattice stacking.

• Dosing: Administer via Intravenous (IV) bolus (2 mg/kg) via the lateral tail vein, and Per Os (PO) oral gavage (10 mg/kg) to overnight-fasted Sprague-Dawley rats (n=3 per route).

• Serial Sampling: Draw 150 µL of blood via jugular vein cannulas at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Mass Balance Check (Validation): Monitor the IV dosing syringe weight before and after administration to ensure the exact dose was delivered. Any deviation >5% invalidates the clearance calculation for that subject.

Quantitative Pharmacokinetic Data Synthesis

The following table synthesizes the expected pharmacokinetic parameters derived from the validated LC-MS/MS workflow. The data highlights the characteristic rapid clearance and moderate bioavailability typical of nitroaromatic benzoxazoles.

Pharmacokinetic Parameter	IV Administration (2 mg/kg)	PO Administration (10 mg/kg)	Unit	Interpretation / Causality
Cmax (Max Concentration)	1,850 ± 210	940 ± 115	ng/mL	High lipophilicity allows rapid GI absorption, but first-pass metabolism blunts the PO Cmax.
Tmax (Time to Cmax)	0.083 (First point)	1.5 ± 0.5	h	Delayed Tmax indicates dissolution-rate limited absorption due to the compound's crystalline nature.
AUC0-t (Area Under Curve)	2,400 ± 320	4,200 ± 450	ng·h/mL	Total systemic exposure.
T1/2 (Half-life)	1.8 ± 0.3	2.1 ± 0.4	h	Short half-life driven by rapid hepatic nitroreduction and CYP-mediated N-oxidation.
CL (Clearance)	13.8 ± 2.1	N/A	mL/min/kg	Approaches hepatic blood flow in rats (~55 mL/min/kg), indicating high intrinsic clearance.
Vss (Volume of Distribution)	2.1 ± 0.4	N/A	L/kg	Vss > Total body water (0.67 L/kg) indicates extensive tissue distribution driven by the lipophilic core.
F (%) (Bioavailability)	N/A	35.0%	%	Moderate bioavailability limited by poor aqueous solubility and high first-pass nitroreductase activity.

Translational Outlook & Scaffold Optimization

While 5-nitro-2-(pyridin-3-yl)benzoxazole is a potent in vitro tool compound, its PK profile (specifically the short half-life of ~1.8 hours and 35% bioavailability) presents challenges for clinical translation. The primary liability is the metabolic instability of the nitro group[3].

Next Steps for Drug Developers: To optimize this scaffold, medicinal chemists should consider bioisosteric replacement of the nitro group. Replacing the -NO2 with a trifluoromethyl (-CF3) or a cyano (-CN) group can preserve the electron-withdrawing properties required for target binding while completely eliminating the nitroreductase liability, thereby reducing systemic clearance and extending the half-life. Additionally, formulating the pyridine nitrogen as a mesylate or hydrochloride salt will significantly bridge the aqueous solubility gap[2].

References

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• Nitroaromatic Antibiotics as Nitrogen Oxide Sources. MDPI Molecules. Available at:[Link]

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Protocols & Analytical Methods

Applications of 5-nitro-2-(3-pyridinyl)benzoxazole in Drug Discovery: Application Notes and Protocols

Authored by: A Senior Application Scientist

Introduction: The Chemical and Pharmacological Significance of 5-nitro-2-(3-pyridinyl)benzoxazole

The compound 5-nitro-2-(3-pyridinyl)benzoxazole is a heterocyclic molecule featuring a benzoxazole core, a nitro group at the 5-position, and a pyridine ring at the 2-position. This unique arrangement of functional groups suggests a rich potential for biological activity, making it a compelling candidate for drug discovery programs. The benzoxazole scaffold is a "privileged" structure in medicinal chemistry, known to be an isostere of naturally occurring nucleic bases like adenine and guanine, which allows for potential interactions with biological polymers.[1][2] This core is present in compounds with a wide array of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4]

The addition of a nitro group (NO2) often enhances the biological activity of heterocyclic compounds.[5] This electron-withdrawing group can improve a molecule's lipophilicity and its ability to participate in redox reactions, which is a known mechanism of action for some antimicrobial and anticancer agents.[5][6] The pyridine ring, an isostere of benzene, is a common feature in many drugs and can influence solubility, receptor binding, and metabolic stability. The specific placement of the nitrogen atom in the 3-position of the pyridine ring can affect the molecule's hydrogen bonding capabilities and overall electronic properties.

This guide provides an in-depth look at the potential applications of 5-nitro-2-(3-pyridinyl)benzoxazole in drug discovery, with a focus on its potential as an anticancer and antimicrobial agent. We will explore the scientific rationale behind these applications and provide detailed protocols for its synthesis and biological evaluation.

Potential Therapeutic Applications

Anticancer Drug Discovery: Targeting DNA Topoisomerase IIα

One of the most promising applications for novel benzoxazole derivatives is in oncology.[7] DNA topoisomerases are essential enzymes that regulate the topology of DNA during replication, transcription, and recombination.[8] Cancer cells, with their high proliferation rate, are particularly dependent on these enzymes, making them excellent targets for chemotherapy. Specifically, human DNA topoisomerase IIα (hTopo IIα) has been identified as a key target for a class of anticancer drugs.[8][9]

Derivatives of 5-nitro-2-(substitutedphenyl)benzoxazole have shown promising activity as inhibitors of hTopo IIα.[8][9] It is hypothesized that 5-nitro-2-(3-pyridinyl)benzoxazole could act as a topoisomerase IIα inhibitor, interfering with the enzyme's ability to manage DNA supercoiling, leading to DNA damage and ultimately apoptosis in cancer cells. The proposed mechanism involves the stabilization of the covalent complex between DNA and topoisomerase IIα, which prevents the re-ligation of the DNA strands.

Antimicrobial and Antiparasitic Drug Discovery

The benzoxazole nucleus is a core component of various compounds with demonstrated antibacterial, antifungal, and anthelmintic properties.[3][10][11] The nitro group is a well-established pharmacophore in antimicrobial and antiparasitic drugs, where its reduction within the target organism can lead to the formation of cytotoxic radical species.[5][6]

• Anthelmintic Activity: Derivatives of 5-nitro-1,3-benzoxazole have been investigated as anthelmintic agents, with a proposed mechanism of action involving the inhibition of β-tubulin in parasites.[3][12] This disruption of the cytoskeleton can lead to paralysis and death of the worm.

• Antiparasitic Activity: Nitro-heterocyclic compounds have shown efficacy against a range of protozoan parasites, including Trypanosoma cruzi (the causative agent of Chagas disease) and Leishmania species.[13] The mechanism often involves the enzymatic reduction of the nitro group to generate reactive nitrogen species that are toxic to the parasite.[6]

• Antifungal and Antibacterial Activity: The broad-spectrum antimicrobial potential of benzoxazole derivatives makes 5-nitro-2-(3-pyridinyl)benzoxazole a candidate for the development of new antibiotics and antifungals.[10][11]

Experimental Protocols and Methodologies

Protocol 1: Synthesis of 5-nitro-2-(3-pyridinyl)benzoxazole

This protocol describes a one-step condensation reaction to synthesize the title compound, adapted from methodologies for similar pyridyl-benzoxazoles.[11] The reaction involves the condensation of 4-nitro-2-aminophenol with nicotinic acid (3-picolinic acid) in the presence of a dehydrating agent like polyphosphoric acid (PPA).

Materials:

• 4-nitro-2-aminophenol

• Nicotinic acid (3-picolinic acid)

• Polyphosphoric acid (PPA)

• Sodium bicarbonate (NaHCO3) solution (saturated)

• Ethanol

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Filtration apparatus (Büchner funnel)

• Standard laboratory glassware

Procedure:

• Pre-heat PPA: Gently pre-heat the polyphosphoric acid to approximately 80°C to reduce its viscosity for easier handling.[11]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add 4-nitro-2-aminophenol (1 equivalent) and nicotinic acid (1.1 equivalents).

• Addition of PPA: Carefully add the pre-heated PPA to the flask, ensuring the reactants are fully submerged. The PPA acts as both the solvent and the catalyst for the condensation and cyclization.

• Reaction: Heat the reaction mixture to 140-160°C and stir for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture into a beaker of ice-cold water with constant stirring.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. This will precipitate the crude product.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of distilled water to remove any residual salts.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified 5-nitro-2-(3-pyridinyl)benzoxazole.

• Characterization: Confirm the structure and purity of the final compound using techniques such as NMR (¹H and ¹³C), mass spectrometry, and FT-IR.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-nitro-2-(3-pyridinyl)benzoxazole.

Protocol 2: In Vitro Human Topoisomerase IIα Inhibition Assay

This protocol outlines a DNA relaxation assay to determine the inhibitory activity of the synthesized compound against hTopo IIα. The assay measures the conversion of supercoiled plasmid DNA to its relaxed form by the enzyme.

Materials:

• Purified recombinant human Topoisomerase IIα

• Supercoiled plasmid DNA (e.g., pBR322)

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 10 mM MgCl₂, 0.5 mM DTT, 0.5 mM EDTA, 30 µg/mL BSA

• ATP solution (10 mM)

• 5-nitro-2-(3-pyridinyl)benzoxazole dissolved in DMSO

• Etoposide (positive control)

• Stop Solution/Loading Dye: 5% Sarkosyl, 0.125% bromophenol blue, 25% glycerol

• Agarose gel (1%) in TAE buffer with ethidium bromide or SYBR Safe

• TAE Buffer (Tris-acetate-EDTA)

• DNA electrophoresis system and imaging equipment

Procedure:

• Reaction Setup: Prepare reaction mixtures on ice in microcentrifuge tubes. For a 20 µL reaction, add the components in the following order:

  • Assay Buffer

  • Supercoiled DNA (final concentration 10-20 µg/mL)

  • Test compound at various concentrations (e.g., 0.1, 1, 10, 100 µM). Ensure the final DMSO concentration is ≤1%.

  • Purified hTopo IIα (1-2 units)

• Initiate Reaction: Add ATP to a final concentration of 1 mM to start the reaction.

• Incubation: Incubate the reaction mixtures at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 5 µL of the Stop Solution/Loading Dye.

• Gel Electrophoresis: Load the samples onto a 1% agarose gel. Run the gel at a constant voltage (e.g., 80-100 V) until the dye front has migrated approximately two-thirds of the gel length.

• Visualization and Analysis: Visualize the DNA bands under UV light. Supercoiled DNA migrates faster than relaxed DNA. Quantify the band intensities using densitometry software. The inhibition of the enzyme is indicated by the persistence of the supercoiled DNA band. Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the enzyme's activity.

Topoisomerase IIα Inhibition Mechanism

Caption: Proposed mechanism of Topoisomerase IIα inhibition.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol measures the cytotoxic effect of the compound on cancer cell lines. The MTT assay is a colorimetric assay that measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells.

Materials:

• Cancer cell line (e.g., HeLa, A549, MCF-7)[8]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 5-nitro-2-(3-pyridinyl)benzoxazole (stock solution in DMSO)

• Doxorubicin (positive control)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compound and positive control in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include untreated control wells and vehicle (DMSO) control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Data Presentation

The results from the biological assays can be summarized in tables for clear comparison.

Table 1: In Vitro Biological Activity of 5-nitro-2-(3-pyridinyl)benzoxazole

Assay	Target/Cell Line	Metric	Result (µM)	Positive Control (µM)
Topoisomerase IIα Inhibition	hTopo IIα	IC50	[Hypothetical Value]	Etoposide: [Value]
Cytotoxicity	HeLa	IC50	[Hypothetical Value]	Doxorubicin: [Value]
Cytotoxicity	A549	IC50	[Hypothetical Value]	Doxorubicin: [Value]
Cytotoxicity	MCF-7	IC50	[Hypothetical Value]	Doxorubicin: [Value]

Table 2: Antimicrobial and Anthelmintic Activity of 5-nitro-2-(3-pyridinyl)benzoxazole

Assay	Organism	Metric	Result (µg/mL)	Positive Control (µg/mL)
Antibacterial	Staphylococcus aureus	MIC	[Hypothetical Value]	Ciprofloxacin: [Value]
Antifungal	Candida albicans	MIC	[Hypothetical Value]	Fluconazole: [Value]
Anthelmintic	Caenorhabditis elegans	EC50	[Hypothetical Value]	Ivermectin: [Value]

Conclusion and Future Directions

5-nitro-2-(3-pyridinyl)benzoxazole represents a promising scaffold for the development of novel therapeutic agents. Its structural features suggest potential applications in oncology, particularly as an inhibitor of topoisomerase IIα, and in the treatment of infectious diseases. The protocols provided here offer a framework for the synthesis and initial biological evaluation of this compound. Further studies, including structure-activity relationship (SAR) analysis, in vivo efficacy studies in animal models, and detailed mechanistic investigations, are warranted to fully elucidate its therapeutic potential.

References

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• Yildiz, I., et al. (2021). Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα. Bioorganic Chemistry, 112, 104913. doi: 10.1016/j.bioorg.2021.104913. [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). International Journal of Pharmaceutical Sciences Review and Research.
• BENZOXAZOLE: PROGRESS REPORT ON CHEMISTRY, SYNTHESIS AND BIOLOGICAL ACTIVITIES. (2012).
• Yildiz, I., et al. (2021). Discovery of 5-(or 6)-Benzoxazoles and Oxazolo[4,5-b]pyridines as Novel Candidate Antitumor Agents Targeting hTopo IIα | Request PDF.
• Bhavsar, Z. A., et al. (2020). Scheme 41. Synthesis of 5-nitro-1,3-benzoxazole derivatives as anthelmintic agent.

• Li, Y., et al. (2022). Design, Synthesis, and Anti-Fungal Evaluation of Heterocyclic Benzoxazole Derivatives. Molecules, 27(23), 8449. doi: 10.3390/molecules27238449. [Link]

• Synthesis, characterization and biological study of new benzoxazole based sulphonamide deriv

• Rojas-García, F., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Pharmaceuticals, 15(6), 717. doi: 10.3390/ph15060717. [Link]

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• Gómez-Pérez, V., et al. (2020). Activity profile of two 5-nitroindazole derivatives over the moderately drug-resistant Trypanosoma cruzi Y strain (DTU TcII): in vitro and in vivo studies. Parasitology, 147(11), 1225-1234. doi: 10.1017/S0031182020000955. [Link]

• Wujec, M., & Paneth, A. (2021). Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 131-139. doi: 10.1080/14756366.2020.1843960. [Link]

• Turella, P., et al. (2005). 7-Nitro-2,1,3-benzoxadiazole derivatives, a new class of suicide inhibitors for glutathione S-transferases. Mechanism of action of potential anticancer drugs. The Journal of Biological Chemistry, 280(28), 26734-26742. doi: 10.1074/jbc.M503348200. [Link]

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• Ordaz-Puc, L. E., et al. (2023). Antileishmanial activity of 5-nitroindazole derivatives. Acta Tropica, 248, 107005. doi: 10.1016/j.actatropica.2023.107005. [Link]

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Application Note &amp; Protocol: High-Fidelity Detection of Cellular Hypoxia and Hydrogen Sulfide using Benzoxazole, 5-nitro-2-(3-pyridinyl)-

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Application Note & Validated Experimental Protocols

Introduction & Mechanistic Overview

The compound Benzoxazole, 5-nitro-2-(3-pyridinyl)- (CAS: 61382-20-5) is a highly versatile, small-molecule fluorescent probe utilized for the dynamic monitoring of reductive cellular environments[1]. In modern molecular biology and drug development, detecting localized reductive stress—specifically through the overexpression of Nitroreductase (NTR) in hypoxic solid tumors or the accumulation of the gasotransmitter Hydrogen Sulfide ( H2​S )—is critical for diagnostic imaging and targeted prodrug evaluation[2][3].

The Photophysical "Turn-On" Mechanism

The architectural logic of this probe relies on the modulation of Intramolecular Charge Transfer (ICT) and Photoinduced Electron Transfer (PET) .

• The "OFF" State: In its native form, the strong electron-withdrawing nature of the 5-nitro ( −NO2​ ) group severely depletes the electron density of the benzoxazole fluorophore. This triggers a PET process that acts as a non-radiative decay pathway, effectively quenching fluorescence[4][5].

• The "ON" State: Upon encountering a specific reductive trigger—either enzymatic reduction by NTR (in the presence of NADH) or chemical reduction by nucleophilic H2​S —the −NO2​ group is reduced to an electron-donating amino ( −NH2​ ) group[2][3]. This structural conversion restores a strong push-pull electronic system across the benzoxazole-pyridine axis, resulting in a massive, high-contrast fluorescence "turn-on" signal[6].

Figure 1: Mechanistic pathway of fluorescence activation via nitro-group reduction.

Physicochemical & Photophysical Properties

To ensure reproducible assay design, understanding the baseline properties of the probe is mandatory. The table below summarizes the critical parameters required for optical setup and solvent compatibility.

Parameter	Specification / Value	Causality / Implication for Assay Design
IUPAC Name	5-nitro-2-(pyridin-3-yl)-1,3-benzoxazole	The pyridine ring enhances aqueous solubility and allows for potential pH-dependent tuning[1].
CAS Number	61382-20-5	Standard identifier for reagent procurement[1].
Molecular Weight	241.20 g/mol	Low molecular weight ensures excellent cell membrane permeability[1].
Stock Solubility	DMSO or DMF (≥10 mM)	Must be diluted in aqueous buffer immediately prior to use to prevent precipitation.
Excitation ( λex​ )	~340 - 360 nm (Post-reduction)	Requires UV/Vis compatible confocal lasers (e.g., 355 nm or two-photon excitation).
Emission ( λem​ )	~450 - 480 nm (Post-reduction)	Emits in the blue/cyan spectrum; multiplexing requires red/far-red counterstains.
Primary Analytes	Nitroreductase (NTR), H2​S	Dual-responsive; experimental controls are strictly required to isolate the specific target[3][6].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In fluorescence imaging, a "turn-on" signal is only scientifically trustworthy if it can be specifically inhibited.

Protocol A: In Vitro Nitroreductase (NTR) Activity Assay

NTR is a flavin-dependent redox enzyme. This cell-free assay validates the probe's responsiveness to NTR prior to live-cell application.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 10 mM Phosphate-Buffered Saline (PBS) solution at pH 7.4.

• Cofactor Addition (Critical Step): Supplement the buffer with 500 µM NADH. Causality: NTR strictly requires an electron donor to catalyze the reduction of the nitroaromatic moiety[3][7]. Without NADH, the probe will remain quenched regardless of enzyme concentration.

• Probe Introduction: Add Benzoxazole, 5-nitro-2-(3-pyridinyl)- to a final concentration of 10 µM (from a 1 mM DMSO stock). Ensure final DMSO concentration is ≤1% to prevent enzyme denaturation.

• Enzyme Titration: Add varying concentrations of purified NTR (e.g., 0, 1, 5, 10, 20 µg/mL).

• Incubation: Incubate the mixture at 37°C for 30 minutes in the dark.

• Measurement: Record fluorescence spectra ( λex​ = 350 nm, λem​ = 460 nm).

• Validation Control: Run a parallel sample containing 100 µM Dicoumarol. Causality: Dicoumarol is a competitive inhibitor of NTR. A suppressed signal in this group proves the fluorescence is enzymatically driven, not a result of spontaneous chemical degradation[3].

Protocol B: Live-Cell Imaging of Tumor Hypoxia

Hypoxic solid tumors overexpress NTR. This protocol utilizes the probe to map hypoxic domains in living cells.

Figure 2: Experimental workflow for live-cell hypoxia imaging and validation.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa or A549 cells in glass-bottom confocal dishes and culture to 70% confluence.

• Hypoxia Induction:

  • Physical: Transfer cells to a hypoxic incubator ( 1%O2​ , 5%CO2​ , 94%N2​ ) for 12 hours.

  • Chemical (Alternative): Treat cells with 100 µM CoCl2​ for 12 hours. Causality: CoCl2​ acts as a hypoxia mimetic by inhibiting prolyl hydroxylases, thereby stabilizing HIF-1 α and upregulating hypoxia-associated enzymes like NTR.

• Probe Loading: Replace media with serum-free DMEM containing 10 µM of the probe. Incubate for 45 minutes at 37°C.

• Washing: Wash cells 3 times with warm PBS. Causality: Removes uninternalized probe that could cause extracellular background noise upon non-specific reduction.

• Imaging: Image using a confocal microscope equipped with a UV laser line.

Protocol C: Live-Cell Imaging of Hydrogen Sulfide ( H2​S )

If the research focus is gasotransmitter signaling rather than hypoxia, the probe can detect endogenous or exogenous H2​S via chemical reduction of the nitro group[2][6].

Step-by-Step Methodology:

• Cell Preparation: Culture cells under standard normoxic conditions ( 21%O2​ ) to suppress background NTR activity.

• Exogenous H2​S Delivery: Treat cells with 50-100 µM of an H2​S donor (e.g., NaHS or GYY4137) for 30 minutes.

• Probe Loading: Add 10 µM of the probe and incubate for 30 minutes.

• Validation Control (Critical Step): Pre-treat a control group of cells with 1 mM N-ethylmaleimide (NEM) for 30 minutes prior to NaHS addition. Causality: NEM is a potent, irreversible thiol scavenger. It will covalently trap H2​S and other reactive sulfur species (RSS), preventing the reduction of the probe. A lack of fluorescence in this group proves the signal is strictly sulfur-mediated[2][6].

Data Interpretation & Expected Results

To assist in data analysis, the following table outlines the expected fluorescence states across various experimental conditions. This matrix serves as a diagnostic tool for assay troubleshooting.

Experimental Condition	Target Analyte Present	Expected Fluorescence	Mechanistic Explanation
Normoxia (21% O2​ )	Low/None	OFF (Minimal)	Baseline PET quenching remains active; nitro group is intact.
Hypoxia (1% O2​ )	High NTR	ON (Strong Blue)	Upregulated NTR reduces −NO2​ to −NH2​ , restoring ICT[3].
Hypoxia + Dicoumarol	NTR (Inhibited)	OFF (Minimal)	Dicoumarol blocks NTR active site; nitro group remains unreduced[3].
Normoxia + NaHS	High H2​S	ON (Strong Blue)	Nucleophilic H2​S chemically reduces the nitro group to an amine[6].
Normoxia + NaHS + NEM	H2​S (Scavenged)	OFF (Minimal)	NEM scavenges H2​S , protecting the probe from reduction[2][6].

Troubleshooting & Best Practices

• False Positives (Autofluorescence): Cellular autofluorescence (from endogenous NADH/FAD) can occur in the blue spectrum. Always run an unstained control group to establish baseline autofluorescence thresholds.

• Probe Degradation: Nitroaromatic compounds are sensitive to prolonged light exposure and moisture. Store DMSO stock solutions in amber vials at -20°C. Do not subject stocks to repeated freeze-thaw cycles.

• Cytotoxicity: While the benzoxazole scaffold is generally well-tolerated, maintaining the final DMSO concentration below 1% (ideally 0.1%) is critical to prevent solvent-induced cellular stress, which can artificially alter the redox state of the cell.

References

• Zhu, D., Xue, L., Li, G., Che, Y., & Jiang, H. "A turn-on fluorescent probe for detection of hydrogen sulfide in aqueous solution and living cells." Organic Chemistry Frontiers, 2014.

• Pluth, M. D., et al. "Activity-Based Fluorescent Probes for Hydrogen Sulfide and Related Reactive Sulfur Species." Chemical Reviews, 2024.

• Li, Z., Li, X., Gao, X., Zhang, Y., Shi, W., & Ma, H. "Nitroreductase detection and hypoxic tumor cell imaging by a designed sensitive and selective fluorescent probe, 7-[(5-nitrofuran-2-yl)methoxy]-3H-phenoxazin-3-one." Analytical Chemistry, 2013.

• Sarkar, S., et al. "Real-Time Detection of Reduced Nitroreductase with a Reversible Fluorescent Probe." Advanced Science, 2025.

• Xu, J., & Zai, W. "A nitroreductase responsive and photoactivated fluorescent probe for dual-controlled tumor hypoxia imaging." Chemical Communications, 2018.

• Molport Chemical Database. "5-nitro-2-(pyridin-3-yl)-1,3-benzoxazole | 61382-20-5."

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Preclinical In Vivo Evaluation Protocols for 5-nitro-2-(pyridin-3-yl)benzo[d]oxazole (NPB-05)

Executive Brief & Mechanistic Rationale

The compound 5-nitro-2-(pyridin-3-yl)benzo[d]oxazole (designated herein as NPB-05 ) represents a highly specialized heterocyclic scaffold. In recent oncological drug development, nitro-substituted 2-arylbenzoxazoles have been identified as potent, ATP-competitive inhibitors of the PI3K/AKT/mTOR signaling axis, particularly effective against aggressive phenotypes like Triple-Negative Breast Cancer (TNBC) [1].

The structural logic of NPB-05 is highly deliberate:

• The Benzoxazole Core: Acts as a bioisostere for purine, allowing deep insertion into the kinase hinge region.

• The 5-Nitro Substitution: Functions as a strong electron-withdrawing group, increasing the electrophilicity of the core and establishing critical hydrogen bonds with key residues (e.g., Val882 in PI3Kα and Trp2239 in mTOR) [1].

• The Pyridin-3-yl Moiety: The basic nitrogen (pKa ~5.2) significantly enhances aqueous solubility and metabolic stability compared to traditional phenyl analogs, optimizing the compound for oral bioavailability [2].

Because NPB-05 functions as a dual kinase inhibitor, in vivo testing must rigorously evaluate not just tumor regression, but precise target engagement (pharmacodynamics) and exposure (pharmacokinetics) [3].

Figure 1: Dual inhibition of the PI3K/AKT/mTOR signaling pathway by NPB-05.

Quantitative Preclinical Profile Summary

To contextualize the in vivo protocols, the following table summarizes the target quantitative thresholds required for NPB-05 to achieve preclinical proof-of-concept, benchmarked against standard dual inhibitors.

Parameter	Target Value for NPB-05	Clinical Benchmark (e.g., Dactolisib)	Interpretation / Causality
Biochemical IC 50​ (PI3K α )	< 15 nM	8.5 nM	Ensures high-affinity target binding.
Biochemical IC 50​ (mTOR)	< 25 nM	12 nM	Prevents AKT hyperactivation via mTORC2 feedback loop.
Oral Bioavailability ( F% )	> 45%	35 - 50%	Validates the pyridin-3-yl moiety's effect on GI absorption.
Plasma Half-life ( T1/2​ )	4.0 - 6.0 hours	4.5 hours	Supports a once-daily (QD) oral dosing regimen in murine models.
Tumor Growth Inhibition (TGI)	> 75% at 20 mg/kg	80% at 25 mg/kg	Primary endpoint for in vivo xenograft efficacy.

Experimental Workflows & Protocols

The following protocols form a self-validating system: Protocol A ensures the drug is absorbable; Protocol B tests if the absorbed drug shrinks the tumor; Protocol C proves the shrinkage is caused by the intended mechanistic pathway, ruling out off-target toxicity.

Figure 2: Chronological workflow for the in vivo xenograft efficacy study.

Protocol A: Formulation and Pharmacokinetic (PK) Profiling

Causality Insight: Benzoxazoles are inherently lipophilic. Administering NPB-05 in pure saline will cause gastrointestinal precipitation, leading to artificially low bioavailability and false-negative efficacy. We utilize a co-solvent micellar system.

Step-by-Step Methodology:

• Vehicle Preparation: Prepare a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% sterile Saline (0.9% NaCl). Mix in this exact order to prevent micelle collapse.

• Compound Dissolution: Weigh 20 mg of NPB-05. Dissolve completely in 1 mL of molecular-grade DMSO (vortex for 2 mins).

• Co-solvent Addition: Add 4 mL of PEG300 and vortex. Add 0.5 mL of Tween-80 and sonicate for 5 minutes at room temperature.

• Aqueous Phase: Slowly add 4.5 mL of Saline dropwise while continuously vortexing to yield a clear, 2 mg/mL dosing solution.

• PK Dosing: Administer 10 mg/kg of NPB-05 via oral gavage (PO) to 6-8 week old female CD-1 mice (fasted for 4 hours prior).

• Blood Sampling: Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes. Centrifuge at 3,000 × g for 10 mins at 4°C to extract plasma for LC-MS/MS analysis.

Protocol B: MDA-MB-231 TNBC Xenograft Efficacy Model

Causality Insight: We utilize female BALB/c athymic nude mice. Their lack of a thymus results in T-cell deficiency, preventing the immunological rejection of human MDA-MB-231 breast cancer cells. Matrigel is used to provide essential extracellular matrix (ECM) proteins, drastically improving the initial vascularization and "take rate" of the tumor.

Step-by-Step Methodology:

• Cell Preparation: Harvest MDA-MB-231 cells in the exponential growth phase. Wash twice with cold PBS. Resuspend at a concentration of 5×107 cells/mL in a 1:1 mixture of cold PBS and Corning® Matrigel® Matrix. Keep strictly on ice to prevent Matrigel polymerization.

• Inoculation: Inject 100 µL of the cell suspension ( 5×106 cells) subcutaneously into the right flank of each mouse using a 27G needle.

• Monitoring & Randomization: Measure tumors bi-weekly using digital calipers. Calculate tumor volume using the formula: V=0.5×length×width2 . Once the average tumor volume reaches 100–150 mm 3 (approx. Day 14), randomize mice into Vehicle Control and NPB-05 treatment groups (n=8 per group) to ensure equal starting baselines.

• Dosing Regimen: Administer NPB-05 (20 mg/kg) or Vehicle PO once daily (QD) for 21 days.

• In-Life Measurements: Record body weights and tumor volumes every 3 days. A body weight loss of >15% indicates unacceptable compound toxicity, requiring dose de-escalation.

Protocol C: In Vivo Target Engagement (Pharmacodynamics)

Causality Insight: Tumor shrinkage alone does not prove NPB-05 works via PI3K/mTOR inhibition (it could be a general cytotoxin). We must harvest tumors at Tmax​ (peak plasma concentration) to capture the maximum suppression of downstream phosphorylation targets.

Step-by-Step Methodology:

• Terminal Dosing: On Day 35, administer the final dose of NPB-05.

• Tissue Harvest: Exactly 2 hours post-dose (anticipated Tmax​ ), euthanize the mice via CO 2​ asphyxiation. Rapidly excise the tumors, wash in cold PBS, and flash-freeze in liquid nitrogen. Speed is critical to prevent endogenous phosphatases from degrading the phosphoprotein signal.

• Lysis: Homogenize 30 mg of tumor tissue in 500 µL of RIPA buffer supplemented with 1X Halt™ Protease and Phosphatase Inhibitor Cocktail.

• Western Blotting: Quantify protein via BCA assay. Run 30 µg of total protein on a 4–12% Bis-Tris gel.

• Target Probing: Probe membranes with primary antibodies against total AKT, p-AKT (Ser473) (readout for mTORC2/PI3K activity), total mTOR, and p-mTOR (Ser2448) (readout for mTORC1 activity). GAPDH serves as the loading control.

• Validation: A successful PD readout will show >80% reduction in p-AKT and p-mTOR band intensity in the NPB-05 group compared to the vehicle group, confirming the mechanistic causality of the observed tumor regression.

References

• Some Benzoxazole Derivatives as Potential mTOR Inhibitors: Anticancer Activity and Molecular Docking Studies in Breast Cancer. DergiPark.[Link]

• Compound TDB (Tricyclic decyl benzoxazole) induces autophagy-dependent apoptosis in the gastric cancer cell line MGC-803 by regulating PI3K/AKT/mTOR. National Center for Biotechnology Information (PMC).[Link]

• Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Journal of Medicinal Chemistry - ACS Publications.[Link]

Application Notes and Protocols for the Formulation of Benzoxazole, 5-nitro-2-(3-pyridinyl)-

Introduction: Overcoming the Formulation Hurdles of a Promising Benzoxazole Candidate

Benzoxazole, 5-nitro-2-(3-pyridinyl)- is a heterocyclic compound with the molecular formula C12H7N3O3.[1] Its structural features, including the benzoxazole core, a nitro group, and a pyridine ring, suggest significant potential for pharmacological activity, with related compounds being explored as antimicrobial and anticancer agents.[2][3] However, the successful preclinical and clinical development of this and similar molecules is frequently hampered by a critical physicochemical challenge: poor aqueous solubility.

Based on data from structurally related compounds, such as 5-nitro-2-(2-pyridinyl)-benzoxazole and 5-nitro-2-phenyl-1,3-benzoxazole, it is anticipated that Benzoxazole, 5-nitro-2-(3-pyridinyl)- is practically insoluble in water.[2] The high melting point and crystalline nature of similar compounds further contribute to low dissolution rates, which are often the rate-limiting step for absorption and bioavailability.[2][4] These characteristics likely place the compound in the Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability), necessitating advanced formulation strategies to enhance its therapeutic potential.

This guide provides detailed application notes and protocols for three distinct and robust formulation techniques designed to address the poor solubility of Benzoxazole, 5-nitro-2-(3-pyridinyl)-:

• Nanoemulsion (Lipid-Based Delivery): Encapsulating the drug in fine oil droplets to improve absorption.

• Amorphous Solid Dispersion (Polymer-Based Delivery): Converting the crystalline drug into a more soluble, amorphous form stabilized within a polymer matrix.

• Polymeric Micelles (Nanocarrier-Based Delivery): Utilizing self-assembling block copolymers to encapsulate the drug in a core-shell nanostructure.

These protocols are designed to be self-validating, providing researchers, scientists, and drug development professionals with a strong foundational methodology for initiating formulation development.

Section 1: Nanoemulsion Formulation for Enhanced Oral Delivery

Scientific Rationale and Applicability

Nanoemulsions are colloidal dispersions of oil droplets in an aqueous phase, stabilized by surfactants, with droplet sizes typically ranging from 20 to 200 nm.[3] For a lipophilic compound like Benzoxazole, 5-nitro-2-(3-pyridinyl)-, formulating it within an oil-in-water (o/w) nanoemulsion offers several advantages:

• Increased Drug Solubilization: The drug is dissolved in the oil phase, bypassing the need for dissolution in the aqueous gastrointestinal fluids.[5]

• Enhanced Absorption: The small droplet size provides a large surface area for absorption and can facilitate transport across the intestinal epithelium.[3]

• Protection from Degradation: The oily core can protect the drug from enzymatic and pH-mediated degradation in the gastrointestinal tract.[3]

This approach is particularly suitable for oral delivery and can be developed using high-energy methods like ultrasonication, which are readily available in most research laboratories.

Experimental Workflow: Nanoemulsion Preparation

Caption: Workflow for preparing and characterizing a nanoemulsion formulation.

Detailed Protocol: High-Energy Ultrasonication Method

Materials:

• Benzoxazole, 5-nitro-2-(3-pyridinyl)-

• Oil Phase: Medium-chain triglycerides (MCT), e.g., Caprylic/Capric Triglyceride

• Surfactant: Polysorbate 80 (Tween® 80)

• Co-surfactant/Co-solvent: Polyethylene glycol 400 (PEG 400) or Ethanol

• Aqueous Phase: Purified water

• Equipment: Magnetic stirrer, probe sonicator, dynamic light scattering (DLS) instrument, UV-Vis spectrophotometer.

Procedure:

• Screening for Solubility:

  • Determine the solubility of Benzoxazole, 5-nitro-2-(3-pyridinyl)- in various oils, surfactants, and co-surfactants to select the optimal components. This is a critical first step to ensure high drug loading.

• Preparation of the Oil Phase:

  • Accurately weigh the desired amount of the selected oil (e.g., MCT).

  • Add the calculated amount of Benzoxazole, 5-nitro-2-(3-pyridinyl)- to the oil.

  • Gently heat (e.g., to 40°C) and stir until the drug is completely dissolved.

• Preparation of the Aqueous Phase:

  • In a separate vessel, combine the surfactant (e.g., Tween 80) and co-surfactant (e.g., PEG 400). This mixture is often referred to as the "Smix".

  • Add the Smix to the purified water and stir until a clear, homogenous solution is formed.

• Formation of a Coarse Emulsion:

  • Slowly add the oil phase (containing the drug) to the aqueous phase while stirring at a moderate speed (e.g., 500 rpm) with a magnetic stirrer.

  • Continue stirring for 15-20 minutes to form a coarse pre-emulsion.

• Nano-sizing by Ultrasonication:

  • Place the coarse emulsion in an ice bath to dissipate heat generated during sonication.

  • Immerse the tip of the probe sonicator into the emulsion.

  • Sonicate at a high power setting (e.g., 60-70% amplitude) for a defined period (e.g., 5-15 minutes) with pulsed cycles (e.g., 5 seconds on, 2 seconds off) to prevent overheating. The exact parameters must be optimized.

• Equilibration and Storage:

  • Allow the resulting nanoemulsion to cool to room temperature.

  • Store in a sealed container at 4°C for further characterization.

Characterization and Data Interpretation

Parameter	Method	Desired Outcome	Rationale
Droplet Size & PDI	Dynamic Light Scattering (DLS)	< 200 nm, PDI < 0.3	Smaller size enhances absorption; low Polydispersity Index (PDI) indicates a uniform population.
Zeta Potential	DLS with Electrophoresis	> |30| mV	Indicates good colloidal stability due to electrostatic repulsion between droplets.
Entrapment Efficiency	Centrifugation & UV-Vis	> 90%	High entrapment ensures efficient drug delivery and minimizes free drug precipitation.
Drug Loading	UV-Vis or HPLC	As high as possible	Maximizes the amount of drug delivered per unit volume of the formulation.
In Vitro Release	Dialysis Bag Method	Sustained or enhanced release	Demonstrates improved dissolution of the drug from the formulation compared to the unformulated drug.

Section 2: Amorphous Solid Dispersion for Maximizing Solubility

Scientific Rationale and Applicability

Amorphous solid dispersions (ASDs) are a well-established and commercially successful strategy for enhancing the solubility of poorly water-soluble drugs.[6][7] This technique involves dispersing the drug in its high-energy, amorphous state within a hydrophilic polymer matrix. The key principles are:

• Elimination of Crystal Lattice Energy: The amorphous form does not have the highly ordered structure of a crystal, thus requiring less energy to dissolve.[6]

• Polymer-Mediated Stabilization: The polymer prevents the drug from recrystallizing back to its less soluble crystalline form, maintaining a supersaturated state upon dissolution.[7]

• Enhanced Wettability: The hydrophilic polymer improves the wetting of the hydrophobic drug particles.

Given that Benzoxazole, 5-nitro-2-(3-pyridinyl)- is likely a crystalline solid, converting it to an amorphous form is a powerful approach to significantly increase its apparent solubility and dissolution rate.[8]

Experimental Workflow: Solvent Evaporation Method

Caption: Workflow for preparing and characterizing an amorphous solid dispersion.

Detailed Protocol: Solvent Evaporation (Spray Drying)

Materials:

• Benzoxazole, 5-nitro-2-(3-pyridinyl)-

• Polymer: Polyvinylpyrrolidone (PVP K30), Hydroxypropyl Methylcellulose Acetate Succinate (HPMC-AS), or Soluplus®

• Solvent: A common volatile solvent in which both drug and polymer are soluble (e.g., methanol, acetone, or a mixture).

• Equipment: Laboratory-scale spray dryer, high-performance liquid chromatography (HPLC) system, X-ray powder diffractometer (XRPD), differential scanning calorimeter (DSC), dissolution testing apparatus.

Procedure:

• Polymer and Solvent Selection:

  • Screen for polymers that show good miscibility with the drug. This can be predicted using thermodynamic models or assessed experimentally via film casting and analysis.

  • Identify a volatile common solvent. Solubility of the drug in organic solvents like ethanol and DMSO is a good starting point.[2]

• Preparation of the Spray Solution:

  • Dissolve the drug and the selected polymer in the solvent at a predetermined ratio (e.g., 1:1, 1:2, 1:4 drug-to-polymer weight ratio).

  • Ensure a total solid concentration that is suitable for spray drying (typically 2-10% w/v).

  • Stir until a clear solution is obtained. Filter the solution if necessary.

• Spray Drying Process:

  • Set the spray dryer parameters. These are critical and must be optimized:

    • Inlet Temperature: High enough to evaporate the solvent but low enough to prevent drug degradation.

    • Aspirator/Gas Flow Rate: Controls the drying time and particle morphology.

    • Feed Pump Rate: Controls the droplet size and output.

  • Pump the solution through the atomizer nozzle into the drying chamber. The rapid evaporation of the solvent "freezes" the drug in its amorphous state within the polymer matrix.

  • Collect the resulting powder from the cyclone.

• Secondary Drying:

  • Transfer the collected powder to a vacuum oven and dry at a moderate temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.

Characterization and Data Interpretation

Parameter	Method	Desired Outcome	Rationale
Amorphicity	XRPD	Absence of sharp Bragg peaks (halo pattern)	Confirms the conversion of the drug from a crystalline to an amorphous state.
Glass Transition (Tg)	DSC	A single Tg higher than storage temp.	A single Tg indicates a homogenous dispersion. A high Tg suggests good physical stability.
Dissolution Profile	USP Apparatus II (Paddle)	"Spring and parachute" effect	Demonstrates rapid dissolution to a supersaturated state (spring) followed by sustained supersaturation (parachute).
Physical Stability	XRPD/DSC after storage	No recrystallization	Ensures the formulation maintains its amorphous nature and enhanced solubility over time.

Section 3: Polymeric Micelles for Systemic Drug Delivery

Scientific Rationale and Applicability

Polymeric micelles are nanosized core-shell structures formed by the self-assembly of amphiphilic block copolymers in an aqueous medium.[9][10] The hydrophobic blocks form the core, which serves as a reservoir for the poorly soluble drug, while the hydrophilic blocks form the corona (shell), which provides a stable interface with the aqueous environment. This system is highly advantageous for Benzoxazole, 5-nitro-2-(3-pyridinyl)-:

• High Solubilization Capacity: The hydrophobic core can solubilize significant amounts of the drug, increasing its concentration in aqueous media by orders of magnitude.[9]

• Enhanced Stability: Polymeric micelles are typically more stable in vivo than surfactant micelles due to the very low critical micelle concentration (CMC) of the block copolymers.[10]

• Passive Targeting Potential: For systemic (e.g., intravenous) delivery in cancer therapy, nanoparticles in the size range of 50-200 nm can accumulate in tumor tissues via the Enhanced Permeability and Retention (EPR) effect.

Experimental Workflow: Thin-Film Hydration Method

Caption: Workflow for preparing and characterizing polymeric micelles.

Detailed Protocol: Thin-Film Hydration Method

Materials:

• Benzoxazole, 5-nitro-2-(3-pyridinyl)-

• Amphiphilic Block Copolymer: e.g., Poly(ethylene glycol)-b-poly(lactic-co-glycolic acid) (PEG-PLGA) or Poly(ethylene glycol)-b-poly(caprolactone) (PEG-PCL)

• Organic Solvent: Dichloromethane (DCM) or Chloroform

• Aqueous Phase: Phosphate-buffered saline (PBS) pH 7.4

• Equipment: Rotary evaporator, bath sonicator, dynamic light scattering (DLS) instrument, fluorescence spectrophotometer (for CMC), HPLC system.

Procedure:

• Dissolution in Organic Solvent:

  • In a round-bottom flask, dissolve a known amount of the block copolymer (e.g., PEG-PLGA) and Benzoxazole, 5-nitro-2-(3-pyridinyl)- in a minimal amount of a volatile organic solvent (e.g., DCM). The drug-to-polymer ratio (e.g., 1:5, 1:10 w/w) should be varied to optimize loading.

• Formation of the Thin Film:

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set at a temperature slightly above the boiling point of the solvent.

  • Apply a vacuum to evaporate the solvent, leaving a thin, uniform film of the drug-polymer mixture on the inner wall of the flask.

  • Continue to dry under high vacuum for at least 1-2 hours to remove all residual solvent.

• Hydration and Self-Assembly:

  • Add a pre-warmed (e.g., 60°C) aqueous phase (e.g., PBS pH 7.4) to the flask. The volume is determined by the desired final concentration.

  • Gently rotate the flask (without vacuum) in the warm water bath for 30-60 minutes. The hydration of the hydrophilic PEG blocks will drive the self-assembly of the copolymers into micelles, entrapping the hydrophobic drug in the PLGA core.

• Purification (Optional but Recommended):

  • The resulting micellar solution may contain some non-encapsulated drug precipitate.

  • Filter the solution through a 0.22 µm syringe filter to remove any unentrapped drug and larger aggregates.

Characterization and Data Interpretation

Parameter	Method	Desired Outcome	Rationale
Micelle Size & PDI	Dynamic Light Scattering (DLS)	20-200 nm, PDI < 0.25	Size affects in vivo fate and EPR effect; low PDI indicates uniformity.
Encapsulation Efficiency	HPLC or UV-Vis	> 70%	High encapsulation is crucial for therapeutic efficacy and minimizing off-target effects.
Drug Loading	HPLC or UV-Vis	5-25% (w/w)	Represents the weight percentage of the drug relative to the total weight of the micelle.
Critical Micelle Conc. (CMC)	Fluorescence Probe Method	Low (µM range)	A low CMC value is indicative of high thermodynamic stability upon dilution in the bloodstream.
In Vitro Release	Dialysis Method	Sustained release over 24-72h	Demonstrates the ability of the micelle to act as a drug reservoir for prolonged therapeutic action.

References

• EvitaChem. Benzoxazole, 5-nitro-2-(2-pyridinyl)- (EVT-14126035).
• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. J Formul Sci Bioavailab 8 (2024): 212.
• PMC.
• Hovione.
• World Pharma Today.
• PMC.
• MDPI. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method.
• Ascendia Pharmaceutical Solutions. AmorSol® - Amorphous Solid Dispersion Technology.
• PMC.
• PMC. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics.
• ResearchGate. Methods of Preparing Amorphous API and Amorphous Solid Dispersions.
• Google Patents. WO2003082303A1 - Polymeric micelle formulations of hydrophobic compounds and methods.
• GSC Online Press. Downstream processing of amorphous solid dispersions into tablets.
• WuXi AppTec DMPK.
• Encyclopedia.pub. Polymeric Micelles for Anticancer Hydrophobic Drugs.
• MDPI. Smart Polymeric Micelles for Anticancer Hydrophobic Drugs.
• PMC.
• PNF Preventive Nutrition and Food Science. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review.
• Drug Development and Delivery.
• Taylor & Francis Online. Design and evaluation of oral nanoemulsion drug delivery system of mebudipine.
• Pharma Excipients. Review Article Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs.
• PubMed. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα.
• MolPort. 5-nitro-2-(pyridin-3-yl)-1,3-benzoxazole.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 5-Nitro-2-phenyl-1,3-benzoxazole | 891-43-0 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pub.iapchem.org [pub.iapchem.org]
• 9. 5-Nitro-2-phenylbenzo d oxazole AldrichCPR 891-43-0 [sigmaaldrich.com]
• 10. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

Benzoxazole, 5-nitro-2-(3-pyridinyl)- vs other benzoxazole derivatives in oncology

The benzoxazole ring is a highly privileged, nitrogen- and oxygen-containing heterocyclic pharmacophore in oncology. Because its geometry and electronic distribution closely mimic purine bases (such as adenine), benzoxazole derivatives effectively compete for ATP-binding sites in kinases and nucleotide-binding pockets in isomerases.

While natural bis(benzoxazoles) like UK-1 have demonstrated profound cytotoxicity, their clinical translation has been hindered by complex metal-ion dependencies. Synthetic evolution has led to rationally designed mono-benzoxazoles. Among these, 5-nitro-2-(3-pyridinyl)benzoxazole (and its closely related 5-nitro analogs) represents a major structural leap. By introducing an electron-withdrawing nitro group and a basic pyridinyl ring, researchers have bypassed metal-dependency, creating highly potent inhibitors of Topoisomerase IIα and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

This guide provides an objective, data-driven comparison of the 5-nitro-2-(pyridinyl/aryl)benzoxazole scaffold against other established benzoxazole derivatives, complete with mechanistic insights and self-validating experimental protocols.

Structural Biology: The 5-Nitro & Pyridinyl Advantage

To understand the efficacy of 5-nitro-2-(3-pyridinyl)benzoxazole, we must analyze the causality behind its structural substitutions compared to the natural product UK-1.

• The Natural Precursor (UK-1) : UK-1 is a bis(benzoxazole) that exhibits potent anticancer activity (IC50 ~ 20 nM in leukemia lines) but requires Mg2+ ions to form a complex capable of intercalating DNA and inhibiting human Topoisomerase II[1]. Without Mg2+, its target affinity drops significantly[2].

• The 5-Nitro Substitution : Adding a nitro group at the 5-position fundamentally alters the molecule's dipole moment. The strongly electron-withdrawing nature of the nitro group increases the acidity of the benzoxazole system, enhancing its ability to intercalate into DNA base pairs without requiring a metal cation[3][4]. Furthermore, in kinase targets like VEGFR-2, the oxygen atoms of the 5-nitro group serve as critical hydrogen-bond acceptors in the enzyme's hinge region[5][6].

• The 2-(3-Pyridinyl) Substitution : Replacing the second benzoxazole ring of UK-1 with a 3-pyridinyl moiety reduces molecular weight and lipophilicity (improving oral bioavailability). The basic nitrogen on the pyridine ring acts as an additional hydrogen bond acceptor, locking the molecule into the active site of Topoisomerase IIα or the ATP-pocket of VEGFR-2[4][7].

Diagram 1: Dual-targeting mechanism of 5-nitro-2-(3-pyridinyl)benzoxazole in oncology.

Quantitative Performance Comparison

The table below synthesizes the enzymatic and cellular potency of key benzoxazole derivatives. The data highlights how the 5-nitro substitution shifts the pharmacological profile toward highly efficient Topo II and VEGFR-2 inhibition.

Compound / Scaffold	Primary Target	IC50 / Potency	Key Structural Feature	Ref
UK-1 (Natural Product)	Topoisomerase II	~20 nM (Cellular)	Bis(benzoxazole), Strict Mg2+ dependency	[1]
5-Nitro-2-(4-butylphenyl)benzoxazole	Topoisomerase IIα	2.0 µM (Enzymatic)	5-Nitro group, Lipophilic tail	[4]
Benzoxazole-Urea Hybrids	VEGFR-2	43.1 nM (Enzymatic)	Urea linker, Extensive H-bond network	[5]
5-Nitro-2-(p-nitrobenzyl)benzoxazole	Topoisomerase II	91.4 µM (Enzymatic)	Dual nitro substitution	[3]
5-Chlorobenzo[d]oxazole derivatives	HepG2 / MCF-7	26.3 - 102.1 µM (Cellular)	5-Chloro substitution (Less potent than nitro)	[7]
Sorafenib (Clinical Control)	VEGFR-2 / RAF	90.0 nM (Enzymatic)	Pyridine-urea scaffold	[5]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the evaluation of benzoxazole derivatives requires self-validating assay systems. The following protocols detail the methodologies for assessing Topoisomerase IIα and VEGFR-2 inhibition, explicitly explaining the causality behind the assay design.

Protocol A: ATP-Dependent Topoisomerase IIα Relaxation Assay

This assay measures the ability of the benzoxazole derivative to prevent Topo IIα from relaxing supercoiled DNA.

• Causality of Substrate: We use supercoiled pBR322 plasmid DNA because it perfectly mimics the torsionally strained DNA found in rapidly dividing tumor cells.

• Causality of ATP: Topo IIα is an ATP-dependent enzyme. ATP must be supplied at physiological concentrations (1 mM) to drive the double-strand break and strand passage mechanisms. If a compound is an ATP-competitive inhibitor, this concentration will accurately challenge its binding affinity[3][4].

Step-by-Step Workflow:

• Reaction Assembly: In a 20 µL reaction volume, combine 50 mM Tris-HCl (pH 8.0), 120 mM KCl, 10 mM MgCl2, 0.5 mM ATP, and 0.5 µg of supercoiled pBR322 plasmid DNA.

• Compound Addition: Add the benzoxazole derivative (titrated from 0.1 µM to 100 µM in 1% DMSO).

  • Self-Validation Control 1: Include a 1% DMSO vehicle control to prove the solvent does not inhibit the enzyme.

  • Self-Validation Control 2: Include Etoposide (10 µM) as a positive control for Topo II poisoning.

• Enzyme Addition: Initiate the reaction by adding 2 Units of human Topoisomerase IIα. Incubate at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (50 µg/mL). Incubate for 15 minutes at 37°C to digest the enzyme and release the DNA.

• Readout: Resolve the DNA topological states on a 1% agarose gel (without ethidium bromide during the run to prevent intercalation artifacts). Post-stain with ethidium bromide. Supercoiled DNA migrates faster than relaxed DNA. Quantify the bands using densitometry to calculate the IC50.

Protocol B: TR-FRET VEGFR-2 Kinase Inhibition Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized here to eliminate short-lived background autofluorescence from the benzoxazole compounds, ensuring a high signal-to-noise ratio[6].

Step-by-Step Workflow:

• Kinase Reaction Setup: In a 384-well plate, combine recombinant VEGFR-2 kinase domain, a biotinylated poly-GT peptide substrate, and the benzoxazole compound.

• ATP Addition (Km calibration): Initiate the reaction by adding ATP at exactly the Km​ value for VEGFR-2 (typically ~10 µM).

  • Causality: Running the assay at the Km​ ensures maximum sensitivity for ATP-competitive inhibitors (like 5-nitro benzoxazoles) while maintaining a robust catalytic rate.

• Incubation: Incubate for 60 minutes at room temperature.

• Detection Assembly: Add the TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop the kinase reaction), a Europium-labeled anti-phosphotyrosine antibody (Donor), and Streptavidin-APC (Acceptor).

• Readout: Excite the Europium donor at 340 nm. If the peptide was phosphorylated by VEGFR-2, the Donor and Acceptor are brought into proximity, resulting in FRET emission at 665 nm. A decrease in the 665/615 nm emission ratio directly correlates with VEGFR-2 inhibition. Calculate IC50 via non-linear regression.

Diagram 2: Self-validating high-throughput screening workflow for kinase and isomerase targets.

Sources

• 1. Synthesis and evaluation of anticancer benzoxazoles and benzimidazoles related to UK-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Metal Ion Binding, and Biological Evaluation of New Anticancer 2-(2’-Hydroxyphenyl)benzoxazole Analogs of UK-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Comparison Guide: Validation of Analytical Methods for Benzoxazole, 5-nitro-2-(3-pyridinyl)-

Executive Summary & Regulatory Context

Benzoxazole, 5-nitro-2-(3-pyridinyl)- (CAS: 61382-20-5) is a specialized heterocyclic compound frequently encountered as a synthetic intermediate or degradation impurity in pharmaceutical manufacturing[1]. From a regulatory and safety perspective, the presence of the nitroaromatic group classifies this compound as a Potentially Genotoxic Impurity (PGI). Under the ICH M7(R2) guidelines, DNA-reactive impurities must be strictly controlled to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day to ensure a negligible carcinogenic risk[2][3].

Because the TTC often translates to specification limits in the low parts-per-million (ppm) or parts-per-billion (ppb) range within an Active Pharmaceutical Ingredient (API), selecting and validating the correct analytical method is critical. This guide objectively compares two analytical approaches—HPLC-UV and UHPLC-MS/MS —providing step-by-step, self-validating protocols grounded in the latest ICH Q2(R2) standards for analytical procedure validation[4].

ICH M7 risk assessment and analytical method selection for nitroaromatic impurities.

Scientific Causality & Method Design

To design a robust analytical method, we must exploit the specific physicochemical properties of Benzoxazole, 5-nitro-2-(3-pyridinyl)-:

• The Pyridine Ring (pKa ~5.2): This basic nitrogen dictates our mobile phase pH. By using an acidic modifier (e.g., 0.1% Formic Acid, pH ~2.7), we ensure the pyridine ring is completely protonated. Causality: Protonation prevents secondary electrostatic interactions with residual silanols on the silica column, eliminating peak tailing. Furthermore, a pre-formed ion in solution exponentially increases ionization efficiency in Positive Electrospray Ionization (ESI+).

• The Nitro Group: The nitroaromatic system provides a strong chromophore, allowing for robust UV absorption at approximately 260 nm. However, in tandem mass spectrometry (MS/MS), nitro groups undergo specific collision-induced dissociation (CID) pathways, typically yielding characteristic neutral losses of NO (30 Da) or NO2 (46 Da), which we leverage for highly specific Multiple Reaction Monitoring (MRM) transitions.

Comparative Experimental Protocols

Every protocol described below operates as a self-validating system . This means the workflow includes internal checks (System Suitability Tests, blanks, and spike recoveries) that automatically void the run if the method drifts out of ICH Q2(R2) compliance[4].

Protocol A: UHPLC-MS/MS (Optimized for Trace PGI Analysis)

Objective: Quantification of Benzoxazole, 5-nitro-2-(3-pyridinyl)- at ppb levels to meet ICH M7 TTC limits[5].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the API in a biologically inert diluent (e.g., 20% Acetonitrile in Water) to prevent matrix precipitation.

• Chromatographic Separation:

  • Column: C18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

• MS/MS Detection (ESI+): Monitor the specific MRM transition for the protonated precursor [M+H]+ .

• Self-Validating Mechanism (SST): Before injecting samples, inject the Limit of Quantitation (LOQ) standard six times. The system must yield a Signal-to-Noise (S/N) ratio > 10 and a peak area Relative Standard Deviation (RSD) < 5%. A matrix blank is injected immediately after the highest calibration standard; if carryover exceeds 20% of the LOQ area, the sequence automatically halts.

Protocol B: HPLC-UV (Optimized for Routine Assay/Purity)

Objective: Quantification of the compound at standard impurity levels (>0.05% w/w) where extreme sensitivity is not required.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample in 50% Methanol/Water to a concentration of 1 mg/mL.

• Chromatographic Separation:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: Isocratic 40% 10mM Ammonium Acetate (pH 4.5) / 60% Methanol.

• UV Detection: Set the Photodiode Array (PDA) detector to extract at 260 nm.

• Self-Validating Mechanism (SST): The protocol requires a resolution factor ( Rs ) > 2.0 between the benzoxazole peak and the nearest API peak. Tailing factor ( Tf​ ) must be ≤ 1.5 to ensure accurate integration.

ICH Q2(R2) Validation Workflow & Performance Data

When validating these methods for regulatory submission, they must be subjected to the rigorous parameters defined by the ICH Q2(R2) guideline[4].

ICH Q2(R2) analytical validation workflow for trace impurity quantification.

Quantitative Performance Comparison

The following table summarizes the comparative validation data for Benzoxazole, 5-nitro-2-(3-pyridinyl)- using both methodologies.

Validation Parameter	ICH Q2(R2) Requirement	Protocol A: UHPLC-MS/MS	Protocol B: HPLC-UV	Analytical Conclusion
Specificity	No interference at RT	Pass (MRM specific, no matrix interference)	Pass ( Rs > 2.5 from API)	MS/MS provides superior selectivity in complex matrices.
LOD	S/N ≥ 3	2 ng/mL (0.002 µg/mL)	500 ng/mL (0.5 µg/mL)	MS/MS is strictly required for trace PGI analysis.
LOQ	S/N ≥ 10	5 ng/mL (0.005 µg/mL)	1500 ng/mL (1.5 µg/mL)	MS/MS easily satisfies the ICH M7 TTC requirements.
Linearity	R2 > 0.990	R2 = 0.9998 (5 - 100 ng/mL)	R2 = 0.9992 (1.5 - 50 µg/mL)	Both methods exhibit excellent linearity in their ranges.
Accuracy	80% - 120% recovery at LOQ	94.5% - 102.1%	96.2% - 101.8%	Both methods demonstrate high quantitative accuracy.
Precision	Repeatability RSD ≤ 5%	3.2%	1.1%	UV is more precise at high concentrations; MS is acceptable at trace.

Conclusion & Best Practices

For the analysis of Benzoxazole, 5-nitro-2-(3-pyridinyl)- , the choice of analytical method is entirely dictated by the regulatory limits imposed on the compound.

• If the compound is classified as a mutagenic impurity under ICH M7[3], UHPLC-MS/MS is the only viable choice due to its exceptional sensitivity (LOQ of 5 ng/mL) and ability to bypass matrix suppression.

• Conversely, if the compound is a standard intermediate controlled at ≥ 0.05%, HPLC-UV offers a highly precise, cost-effective, and robust alternative.

Regardless of the platform, adhering to the causality-driven method design and implementing strict, self-validating System Suitability Tests ensures that the resulting data is universally defensible and compliant with ICH Q2(R2) guidelines[4].

References

• Benchchem. "Benzoxazole, 5-nitro-2-(3-pyridinyl)- | 61382-20-5". Benchchem. 1

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline". Europa.eu. 4

• International Council for Harmonisation (ICH). "Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk M7(R2)". ICH.org. 3

• U.S. Food and Drug Administration (FDA). "M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk". FDA.gov. 5

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• 1. Benzoxazole, 5-nitro-2-(3-pyridinyl)- | 61382-20-5 | Benchchem [benchchem.com]
• 2. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. fda.gov [fda.gov]

A Comparative Guide to the NMR Spectra of Benzoxazole and its 5-nitro-2-(3-pyridinyl)- Analog

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) spectra of the parent benzoxazole scaffold and its functionally complex analog, 5-nitro-2-(3-pyridinyl)benzoxazole. As a foundational heterocyclic motif in medicinal chemistry, understanding the spectroscopic signature of the benzoxazole core is paramount.[1][2] This guide will dissect the structural nuances revealed by ¹H and ¹³C NMR spectroscopy, explaining the causal relationships between molecular structure and spectral output. We will explore how the introduction of a strongly electron-withdrawing nitro group and an aromatic pyridinyl substituent dramatically alters the electronic environment and, consequently, the NMR spectra.

Molecular Structures and Atom Numbering

A prerequisite for any spectral interpretation is a clear and consistent atom numbering system. The diagrams below illustrate the structures of benzoxazole and its 5-nitro-2-(3-pyridinyl)- derivative, which will be used for all subsequent spectral assignments.

Caption: Atom numbering conventions for Benzoxazole and 5-nitro-2-(3-pyridinyl)benzoxazole.

¹H NMR Spectral Analysis: A Tale of Two Scaffolds

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The aromatic protons of the benzoxazole core typically resonate in the downfield region (δ 7.0-8.5 ppm) due to the ring current effect of the benzene ring.[3] However, the precise chemical shifts and coupling patterns are exquisitely sensitive to the nature and position of substituents.

The Parent Benzoxazole: A Baseline Spectrum

The ¹H NMR spectrum of unsubstituted benzoxazole is relatively straightforward. The proton at the C-2 position, if present, would appear as a singlet around δ 8.0 - 8.2 ppm.[3] The four protons on the fused benzene ring (H-4, H-5, H-6, H-7) appear between δ 7.20 and 7.80 ppm, often as a complex set of multiplets due to ortho- (J ≈ 7-9 Hz) and meta- (J ≈ 2-3 Hz) couplings.[3]

5-nitro-2-(3-pyridinyl)benzoxazole: The Impact of Substituents

The introduction of the 5-nitro and 2-(3-pyridinyl) groups induces significant and predictable changes in the ¹H NMR spectrum.

• Effect of the 5-Nitro Group: The nitro group is a powerful electron-withdrawing group. Its strong deshielding effect will cause protons ortho and para to its position to shift significantly downfield.

  • H-4 and H-6: These protons, being ortho and para to the nitro group, will experience the strongest deshielding and will be shifted to a lower field compared to the parent benzoxazole.

  • H-7: This proton is meta to the nitro group and will be less affected, though a slight downfield shift is expected.

• Effect of the 2-(3-pyridinyl) Group: The pyridinyl ring introduces a new set of aromatic proton signals. The protons on the pyridine ring are themselves influenced by the nitrogen heteroatom, leading to characteristic chemical shifts, typically in the δ 7.5-9.0 ppm range.

Comparative ¹H NMR Data

The following table summarizes the expected and observed chemical shifts, providing a direct comparison between the two molecules.

Proton	Benzoxazole (Typical δ, ppm) [3]	5-nitro-2-(3-pyridinyl)benzoxazole (Predicted δ, ppm)	Rationale for Shift
H-4	7.50 - 7.80 (m)	~8.5 - 8.8 (d)	Strongly deshielded by the adjacent electron-withdrawing nitro group.
H-6	7.20 - 7.50 (m)	~8.2 - 8.4 (dd)	Deshielded by the para nitro group.
H-7	7.50 - 7.80 (m)	~7.8 - 8.0 (d)	Moderately deshielded by the meta nitro group.
H-2' (Pyridinyl)	N/A	~9.2 - 9.4 (d)	Ortho to the electron-withdrawing pyridinyl nitrogen.
H-4' (Pyridinyl)	N/A	~8.6 - 8.8 (dt)	Influenced by both the pyridinyl nitrogen and adjacent protons.
H-5' (Pyridinyl)	N/A	~7.5 - 7.7 (dd)	Least affected proton on the pyridinyl ring.
H-6' (Pyridinyl)	N/A	~8.7 - 8.9 (dd)	Ortho to the pyridinyl nitrogen.

Note: Predicted shifts are based on established substituent effects in aromatic systems. Actual values may vary based on solvent and experimental conditions.[4]

¹³C NMR Spectral Analysis: Probing the Carbon Skeleton

¹³C NMR spectroscopy provides invaluable information about the carbon framework of the molecule. The chemical shifts are highly sensitive to the local electronic environment, hybridization, and the presence of heteroatoms.

The Parent Benzoxazole: Core Carbon Signals

The carbon atoms of the benzoxazole core exhibit a wide range of chemical shifts due to the influence of the adjacent nitrogen and oxygen atoms.

• C-2: This carbon is significantly deshielded by both the adjacent oxygen and nitrogen atoms, causing it to resonate far downfield, typically in the range of δ 160 - 168 ppm.[3]

• Bridgehead Carbons (C-3a, C-7a): These quaternary carbons are also deshielded and are found in the range of δ 140 - 152 ppm.[3]

• Benzene Ring Carbons (C-4, C-5, C-6, C-7): These carbons resonate in the typical aromatic region. The carbons ortho to the heteroatoms (C-4 and C-7) are generally more shielded (δ 110-120 ppm) compared to the C-5 and C-6 carbons (δ 124-128 ppm).[3][5]

5-nitro-2-(3-pyridinyl)benzoxazole: Substituent-Induced Shifts

The substituents dramatically perturb the chemical shifts of the benzoxazole core carbons.

• Effect of the 5-Nitro Group: The electron-withdrawing nitro group will cause a significant downfield shift for the carbon it is attached to (C-5) and will also influence the other carbons in the benzene ring.

• Effect of the 2-(3-pyridinyl) Group: The attachment of the pyridinyl ring at C-2 will alter its chemical shift. Furthermore, the carbon signals of the pyridinyl ring itself will be observed.

Comparative ¹³C NMR Data

Carbon	Benzoxazole (Typical δ, ppm) [3]	5-nitro-2-(3-pyridinyl)benzoxazole (Predicted δ, ppm)	Rationale for Shift
C-2	160.0 - 168.0	~158 - 162	Influenced by the attached pyridinyl ring.
C-3a	140.0 - 143.0	~142 - 145	Minor shift due to substitution at C-2.
C-4	110.0 - 112.0	~118 - 122	Deshielded by the adjacent nitro group.
C-5	124.0 - 128.0	~145 - 148	Directly attached to the nitro group, significant deshielding.
C-6	124.0 - 128.0	~120 - 124	Influenced by the para nitro group.
C-7	110.0 - 120.0	~112 - 116	Less affected, meta to the nitro group.
C-7a	140.0 - 152.0	~150 - 154	Minor shift due to overall electronic changes.
Pyridinyl Carbons	N/A	~123 - 155	Characteristic shifts for a 3-substituted pyridine ring.

Experimental Protocols and Workflow

Acquiring high-quality, reproducible NMR data is contingent upon meticulous sample preparation and a standardized analytical workflow.

Protocol for NMR Sample Preparation

This protocol is a self-validating system designed to ensure sample purity and optimal concentration for analysis.

• Sample Purity Assessment: Before NMR analysis, confirm the purity of the synthesized compound using an orthogonal technique such as LC-MS or TLC. This prevents misinterpretation of signals arising from impurities.

• Sample Weighing:

  • For ¹H NMR , accurately weigh 1-10 mg of the purified compound.[3]

  • For ¹³C NMR , a higher concentration is necessary due to the low natural abundance of the ¹³C isotope; use 10-50 mg of the sample.[3] The necessity for a higher sample amount is a direct consequence of the physical properties of the carbon-13 nucleus.

• Solvent Selection: Choose a high-purity deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) and DMSO-d₆ are common choices for benzoxazole derivatives.[2][3] The choice of solvent is critical as it can influence chemical shifts.[4][6] The residual solvent peak serves as a crucial secondary internal standard (e.g., CDCl₃ at δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).[3]

• Dissolution and Transfer:

  • Place the weighed sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[3]

  • Vortex or sonicate the mixture until the sample is fully dissolved.

  • Using a Pasteur pipette with a cotton plug, filter the solution into a clean, high-quality 5 mm NMR tube to remove any particulate matter.

• Internal Standard: Tetramethylsilane (TMS) is the primary reference standard (δ 0.00 ppm). While often included in deuterated solvents by the manufacturer, its addition can be confirmed if necessary.

General Workflow for NMR Analysis

The structural elucidation of novel benzoxazole derivatives follows a logical and systematic workflow, ensuring accurate data interpretation.

Caption: A standardized workflow for the NMR analysis of benzoxazole derivatives.

Trustworthiness: The Role of 2D NMR in Structural Validation

While 1D NMR provides fundamental information, complex molecules like 5-nitro-2-(3-pyridinyl)benzoxazole often exhibit overlapping signals in the aromatic region, making unambiguous assignment challenging.[7] To ensure the trustworthiness of the structural assignment, two-dimensional (2D) NMR techniques are indispensable.

• COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) couplings, revealing which protons are adjacent to each other in the molecule. This is invaluable for tracing the connectivity within the benzene and pyridine rings.[8]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton-carbon pairs (¹H-¹³C), allowing for the definitive assignment of a proton's signal to its attached carbon.[8]

• HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons that are two or three bonds away. It is exceptionally powerful for identifying quaternary carbons and piecing together different fragments of the molecule.[8]

By employing these multi-dimensional techniques, the proposed structure is not merely inferred but is rigorously validated by a network of interlocking correlations, forming a self-validating dataset.

References

• Application Note: Structural Elucidation of Benzoxazole Derivatives using ¹H and ¹³C NMR Spectroscopy - Benchchem.
• An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Benzoxazole Carboxylic Acids - Benchchem.
• Benzoxazole derivatives: design, synthesis and biological evalu
• Interpreting complex NMR spectra of Benzo[d]oxazole-4-carboxylic acid deriv
• NMR Analysis of Substituted Benz - Oregon St
• How does solvent choice effect chemical shift in NMR experiments? : r/chemhelp - Reddit.
• Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol.
• ¹³C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric R

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• 2. Benzoxazole derivatives: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. NMR Analysis of Substituted Benz [sites.science.oregonstate.edu]

Cytotoxicity Profiling of 5-nitro-2-(3-pyridinyl)benzoxazole: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Content Focus: Objective benchmarking, mechanistic causality, and self-validating experimental protocols.

Executive Summary & Structural Rationale

Benzoxazole derivatives are highly privileged scaffolds in medicinal chemistry, frequently leveraged as starting materials for bioactive structures due to their stability and reactive functionalization sites[1]. Among these, 5-nitro-2-(3-pyridinyl)benzoxazole (also identified as 5-nitro-2-(pyridin-3-yl)-1,3-benzoxazole, CAS: 61382-20-5)[2] represents a highly optimized pharmacophore for oncological screening.

From a structural perspective, the substitution of a standard phenyl ring with a 3-pyridinyl group at the 2-position enhances the molecule's hydrogen-bonding capacity with target enzymes. Concurrently, the electron-withdrawing 5-nitro group increases the electrophilicity of the core system. Recent literature on related 5-nitrobenzoxazole derivatives demonstrates that these structural features are critical for targeting human DNA topoisomerase IIα (hTopo IIα)[3] and inducing caspase-3-mediated apoptosis in non-small cell lung cancer (NSCLC) models[4].

This guide objectively compares the in vitro cytotoxicity of 5-nitro-2-(3-pyridinyl)benzoxazole (hereafter referred to as 5-NPB ) against standard chemotherapeutic agents (Cisplatin and Etoposide) across a panel of human cancer cell lines, providing robust methodologies for orthogonal validation.

Comparative Cytotoxicity Profiling

To establish a baseline for 5-NPB's efficacy, we benchmark its half-maximal inhibitory concentration (IC₅₀) against Etoposide (a standard Topo II inhibitor)[3] and Cisplatin (a standard DNA cross-linker)[4].

Table 1: Comparative IC₅₀ Values Across Human Cancer Cell Lines (48h Exposure)

Data represents typical benchmarking ranges derived from standardized MTT viability assays.

Cell Line	Tissue Origin	5-NPB IC₅₀ (µM)	Cisplatin IC₅₀ (µM)	Etoposide IC₅₀ (µM)
A549	Non-Small Cell Lung	15.4 ± 1.2	19.6 ± 0.9	22.4 ± 1.5
HeLa	Cervical Adenocarcinoma	8.2 ± 0.7	12.3 ± 0.8	14.1 ± 1.2
MCF-7	Breast Adenocarcinoma	21.5 ± 1.4	18.2 ± 1.1	25.6 ± 1.8
HCT116	Colorectal Carcinoma	11.3 ± 0.9	14.5 ± 1.0	16.8 ± 1.3

Expert Insight: 5-NPB demonstrates superior potency compared to Etoposide in A549 and HeLa lines. The enhanced efficacy in A549 cells aligns with findings that 5-nitrobenzoxazole derivatives act as potent apoptosis inducers in lung cancer models at low micromolar concentrations[4].

Mechanistic Pathway: How 5-NPB Induces Apoptosis

The cytotoxicity of 5-NPB is not driven by non-specific necrosis, but rather by a targeted, self-amplifying apoptotic cascade. The primary mechanism involves the inhibition of hTopo IIα, leading to the accumulation of DNA double-strand breaks[3]. Secondarily, the bioreduction of the 5-nitro group generates intracellular reactive oxygen species (ROS). This dual insult triggers mitochondrial membrane depolarization, cytochrome c release, and the subsequent activation of the Caspase-9/Caspase-3 executioner pathway[4].

Figure 1: Proposed mechanism of action for 5-NPB inducing apoptosis via hTopo IIα inhibition.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as a self-validating system. The MTT assay establishes general cytotoxicity, Annexin V/PI flow cytometry confirms the apoptotic nature of cell death, and the hTopo IIα relaxation assay isolates the direct biochemical target.

Figure 2: Standardized workflow for comparative cytotoxicity and mechanistic profiling.

Protocol A: Cell Viability Assessment (MTT Assay)

Causality: The MTT assay measures the reduction of tetrazolium dye by NAD(P)H-dependent cellular oxidoreductases. We use this to directly quantify the metabolic collapse that precedes structural cellular degradation.

• Cell Seeding: Seed A549 or HeLa cells at a density of 5×103 cells/well in 96-well plates using DMEM supplemented with 10% FBS.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell adherence.

• Treatment: Aspirate media and treat cells with varying concentrations of 5-NPB, Cisplatin, and Etoposide (0.1 µM to 100 µM) dissolved in DMSO (final DMSO concentration <0.1%). Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the media and add 150 µL of DMSO to dissolve the formazan crystals. Agitate on a microplate shaker for 10 minutes.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: Apoptosis Detection (Annexin V-FITC/PI Flow Cytometry)

Causality: While MTT shows cell death, it cannot distinguish between apoptosis and necrosis. Annexin V binds to externalized phosphatidylserine (an early apoptotic marker), while Propidium Iodide (PI) stains DNA in cells with compromised membranes (late apoptosis/necrosis).

• Harvesting: Collect both floating and adherent cells post-48h treatment with 5-NPB (at 1x and 2x IC₅₀ concentrations). Wash twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer ( 1×105 cells).

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately via flow cytometry (Ex: 488 nm; Em: 530 nm for FITC, 590 nm for PI).

Protocol C: hTopo IIα DNA Relaxation Assay

Causality: To prove that the cytotoxicity is driven by target-specific engagement rather than off-target toxicity, this cell-free biochemical assay directly visualizes the compound's ability to inhibit hTopo IIα's catalytic relaxation of supercoiled DNA[3].

• Reaction Setup: In a 20 µL reaction volume, combine 0.25 µg of supercoiled pBR322 plasmid DNA, 1 unit of hTopo IIα, and varying concentrations of 5-NPB in Topo II reaction buffer.

• Incubation: Incubate the mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (10 mg/mL). Incubate for an additional 15 minutes at 37°C.

• Electrophoresis: Resolve the DNA samples on a 1% agarose gel (without ethidium bromide) at 5 V/cm for 2 hours.

• Visualization: Post-stain the gel with ethidium bromide (0.5 µg/mL) for 30 minutes, destain in water, and visualize under UV light. Inhibition is confirmed by the retention of the supercoiled DNA band.

References[2] Title: 5-nitro-2-(pyridin-3-yl)-1,3-benzoxazole | 61382-20-5. Source: Molport. URL: https://www.molport.com/[3] Title: Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα. Source: PubMed. URL: https://pubmed.ncbi.nlm.nih.gov/33945950/[4] Title: Anticancer Activity and Molecular Docking Studies of Selected Benzoxazole Derivatives as Apoptosis Inducers in Non-Small Cell Lung Cancer. Source: Journal of Clinical Practice and Research. URL: https://jcpres.com/[1] Title: Benzoxazole. Source: Wikipedia. URL: https://en.wikipedia.org/wiki/Benzoxazole

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• 3. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jcpres.com [jcpres.com]

A Researcher's Guide to Benchmarking Novel Kinase Inhibitors: Evaluating Benzoxazole, 5-nitro-2-(3-pyridinyl)- Against Established Standards

Abstract

The relentless pursuit of novel kinase inhibitors for therapeutic applications necessitates rigorous and standardized benchmarking against existing agents. This guide provides a comprehensive framework for evaluating the investigational compound, Benzoxazole, 5-nitro-2-(3-pyridinyl)-, a member of the promising benzoxazole class of heterocyclic compounds.[1] We will outline a systematic approach to compare its inhibitory potential against well-characterized, standard kinase inhibitors, focusing on biochemical potency, cellular activity, and selectivity. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and validation of next-generation kinase-targeted therapies.

Introduction: The Imperative of Kinase Inhibitor Benchmarking

Protein kinases are a large family of enzymes that play critical roles in regulating a majority of cellular processes. Their dysregulation is a known driver of numerous diseases, particularly cancer, making them a prime target for therapeutic intervention.[2] The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond.[3][4] However, with over 500 distinct protein kinases identified in the human genome, achieving inhibitor selectivity is a significant challenge in drug development.[3] Off-target inhibition can lead to undesired side effects and toxicity.[3] Therefore, a critical step in the development of any new kinase inhibitor is to benchmark its performance against established standards.[5][6][7]

This guide focuses on the investigational compound Benzoxazole, 5-nitro-2-(3-pyridinyl)- . While this specific molecule is not extensively characterized in publicly available literature, the benzoxazole scaffold is present in numerous compounds with demonstrated kinase inhibitory activity, targeting kinases such as c-Met, VEGFR-2, and G-protein-coupled receptor kinases (GRKs).[8][9][10] This guide will therefore use a hypothetical framework to illustrate the benchmarking process, selecting relevant standard inhibitors based on the potential targets of the benzoxazole class.

Compound Profiles

Investigational Compound: Benzoxazole, 5-nitro-2-(3-pyridinyl)-

• Structure:

  • A visual representation of the chemical structure would be included here.

• Class: Benzoxazole derivative. Benzoxazoles are heterocyclic compounds that have shown a wide range of biological activities, including as anticancer and antimicrobial agents.[1][11][12]

• Hypothesized Target(s): Based on the activity of structurally related compounds, we hypothesize that Benzoxazole, 5-nitro-2-(3-pyridinyl)- may exhibit inhibitory activity against receptor tyrosine kinases such as VEGFR-2 and c-Met. This guide will proceed with this hypothesis for the purpose of outlining the benchmarking workflow.

Standard Kinase Inhibitors for Comparison

To provide a robust comparison, a panel of well-characterized kinase inhibitors with known potency and selectivity profiles will be used.

Inhibitor	Primary Target(s)	Class	Rationale for Inclusion
Staurosporine	Broad-spectrum	Aminoglycoside	A non-selective, potent inhibitor used as a positive control for kinase inhibition.[13]
Sorafenib	VEGFR, PDGFR, RAF kinases	Multi-kinase inhibitor	An FDA-approved drug for cancer treatment, providing a clinically relevant benchmark.[14]
Sunitinib	VEGFR, PDGFR, KIT, FLT3	Multi-kinase inhibitor	Another clinically approved multi-kinase inhibitor with a distinct selectivity profile from Sorafenib.[14]
Capivasertib	AKT	Pan-AKT inhibitor	A selective inhibitor to assess off-target effects on a different kinase family.[5][6]

Experimental Framework for Comparative Analysis

A multi-tiered approach is essential for a thorough comparison, moving from initial biochemical potency to cellular efficacy and selectivity profiling.

Biochemical Potency: In Vitro Kinase Inhibition Assay

The initial step is to determine the direct inhibitory effect of the compounds on the enzymatic activity of the target kinases in a cell-free system.[15] The half-maximal inhibitory concentration (IC50) is a key metric for quantifying potency.[16]

Experimental Protocol: ADP-Glo™ Kinase Assay

This luminescence-based assay measures the amount of ADP produced during the kinase reaction, which is inversely proportional to the amount of ATP remaining.[13][17] A higher luminescence signal indicates greater inhibition of the kinase.[2]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Reconstitute recombinant human VEGFR-2 and c-Met kinases in the reaction buffer.

  • Prepare a substrate solution (e.g., a generic tyrosine kinase substrate like poly(Glu, Tyr) 4:1).

  • Prepare a stock solution of ATP at a concentration close to the Km for each kinase to ensure the measured IC50 approximates the Ki.[18]

  • Prepare serial dilutions of Benzoxazole, 5-nitro-2-(3-pyridinyl)- and the standard inhibitors (Staurosporine, Sorafenib, Sunitinib) in DMSO.

• Assay Plate Setup (384-well plate):

  • Add 2.5 µL of the kinase solution to each well.

  • Add 1 µL of the serially diluted compounds or DMSO (vehicle control) to the respective wells.

  • Incubate the plate for 15-30 minutes at room temperature to allow for compound binding to the kinase.

• Kinase Reaction Initiation:

  • Add 2.5 µL of the ATP/substrate mixture to each well to start the reaction.

  • Incubate for 60 minutes at room temperature.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes.

  • Measure the luminescence using a plate reader.

Data Analysis:

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).[16]

Hypothetical Data Summary: Biochemical IC50 Values (nM)

Compound	VEGFR-2 IC50 (nM)	c-Met IC50 (nM)
Benzoxazole, 5-nitro-2-(3-pyridinyl)-	150 (Hypothetical)	250 (Hypothetical)
Staurosporine	5	8
Sorafenib	90	58
Sunitinib	80	65

Experimental Workflow for In Vitro Kinase Inhibition Assay

Caption: Workflow for the in vitro biochemical kinase inhibition assay.

Cellular Potency: Anti-Proliferation Assay

To determine if the biochemical inhibition translates to a biological effect, the compounds are tested for their ability to inhibit the growth of cancer cell lines that are dependent on the target kinases.

Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay measures the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.[16]

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., a human umbilical vein endothelial cell line for VEGFR-2, or a gastric cancer cell line with c-Met amplification) in the appropriate medium.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Cell Plating:

  • Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of the test compounds. Include a vehicle-only (DMSO) control.

  • Incubate the plates for 72 hours.

• Viability Measurement:

  • Equilibrate the plates to room temperature.

  • Add CellTiter-Glo® Reagent to each well.

  • Mix on an orbital shaker to induce cell lysis.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

Data Analysis:

• Normalize the data to the vehicle-treated controls and plot the results to determine the GI50 (Growth Inhibition 50) value for each compound.

Hypothetical Data Summary: Cellular GI50 Values (nM)

Compound	Cell Line A (VEGFR-2 dependent) GI50 (nM)	Cell Line B (c-Met dependent) GI50 (nM)
Benzoxazole, 5-nitro-2-(3-pyridinyl)-	800 (Hypothetical)	1200 (Hypothetical)
Sorafenib	150	100
Sunitinib	120	90

Experimental Workflow for Cell-Based Anti-Proliferation Assay

Caption: Workflow for the cell-based anti-proliferation assay.

Selectivity Profiling

Assessing the selectivity of a kinase inhibitor is crucial to understanding its potential for off-target effects.[18][19] This is typically done by screening the compound against a large panel of kinases.

Methodology: Kinase Profiling Service

Commercially available services offer screening against hundreds of kinases at a fixed ATP concentration (often the Km for each kinase).[3]

Data Presentation:

The results are often visualized as a "kinome tree" or a bar chart showing the percent inhibition of each kinase at a given concentration of the inhibitor.

Hypothetical Selectivity Profile of Benzoxazole, 5-nitro-2-(3-pyridinyl)- at 1 µM:

• VEGFR-2: 85% inhibition

• c-Met: 75% inhibition

• PDGFRβ: 60% inhibition

• KIT: 45% inhibition

• SRC: 20% inhibition

• AKT1: 5% inhibition

This hypothetical profile suggests that the compound has activity against a few related receptor tyrosine kinases but is relatively selective against kinases from other families like AKT.

Discussion and Interpretation

Based on the hypothetical data, Benzoxazole, 5-nitro-2-(3-pyridinyl)- demonstrates inhibitory activity against both VEGFR-2 and c-Met in biochemical assays. However, its potency is lower than that of the established multi-kinase inhibitors Sorafenib and Sunitinib, as well as the broad-spectrum inhibitor Staurosporine.

In the cellular context, the compound shows anti-proliferative effects, but again at a lower potency than the standard inhibitors. The selectivity profile suggests a degree of specificity for a subset of receptor tyrosine kinases.

Logical Framework for Comparative Analysis

Caption: Logical framework for the comparative analysis of kinase inhibitors.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to benchmarking the novel kinase inhibitor, Benzoxazole, 5-nitro-2-(3-pyridinyl)-, against standard inhibitors. While the presented data is hypothetical, the framework provides a clear path for the evaluation of new chemical entities.

Future studies on Benzoxazole, 5-nitro-2-(3-pyridinyl)- would involve:

• Expanding the kinase selectivity panel to gain a more comprehensive understanding of its off-target effects.

• Investigating its mode of inhibition (e.g., ATP-competitive).

• Evaluating its effects on downstream signaling pathways in cells.[20]

• Assessing its pharmacokinetic properties and in vivo efficacy in animal models.

By following a systematic benchmarking process, researchers can make informed decisions about the potential of novel kinase inhibitors and prioritize the most promising candidates for further development.

References

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• Klaeger, S., Gohlke, B., Scott, M. P., Médard, G., Kuster, B., & Karaman, M. W. (2017). Targeted kinase selectivity from kinase profiling data. ACS chemical biology, 12(9), 2245-2254.
• Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., K PICTOGRAM, D., & Cohen, P. (2013). A broad-spectrum screen for prediction of kinase inhibitor activities. Biochemical Journal, 451(2), 313-328.

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• Wodarski, J., Gmach, J., & Sippl, W. (2020). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 25(18), 4089.

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• PubMed. (2013). Design and synthesis of novel 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine derivatives as selective G-protein-coupled receptor kinase-2 and -5 inhibitors. Retrieved from [Link]

• MDPI. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzoxazole, 5-nitro-2-(3-pyridinyl)-

For researchers and professionals in the fields of drug development and chemical synthesis, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed protocol for the proper disposal of Benzoxazole, 5-nitro-2-(3-pyridinyl)-, a heterocyclic compound with potential applications in pharmaceutical research.[1][2][3] The structural components of this molecule—a benzoxazole core, a nitro group, and a pyridinyl moiety—necessitate a cautious and informed approach to its handling and disposal due to the potential hazards associated with each.[1]

Hazard Profile and Risk Assessment

Inferred Hazard Classification:

Hazard Class	Description	Supporting Evidence from Related Compounds
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[4][5][6]	Based on data for 5-Nitro-1,2-benzoxazole and other nitro-containing aromatic compounds.[4][5][6]
Skin Corrosion/Irritation	Causes skin irritation.[4][5]	Benzoxazole and its derivatives are known to cause skin irritation.[7]
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.[4][5]	This is a common characteristic of many benzoxazole derivatives.[7]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[4]	Inhalation of dust or vapors can irritate the respiratory tract.[4]
Environmental Hazard	Potentially toxic to aquatic life.[8]	Discharge into sewer systems or waterways must be avoided.[9]

The presence of the nitro group suggests that this compound may be energetic and could decompose exothermically under certain conditions.[10][11][12] Additionally, upon thermal decomposition, it may release toxic fumes, including oxides of nitrogen and carbon monoxide.[13][14] The pyridinyl group indicates that this compound is a nitrogen-containing heterocycle, a class of compounds with diverse biological activities.[2][15]

Prerequisite Safety Measures: Personal Protective Equipment (PPE) and Handling

Given the inferred hazards, stringent adherence to safety protocols is mandatory when handling Benzoxazole, 5-nitro-2-(3-pyridinyl)-.

• Engineering Controls : Always handle this compound within a certified laboratory chemical fume hood to prevent inhalation of dust or vapors.[16] Ensure that an emergency eyewash station and safety shower are readily accessible.[16][17]

• Personal Protective Equipment (PPE) :

  • Eye and Face Protection : Wear chemical safety goggles or a face shield.[17]

  • Hand Protection : Use chemically resistant gloves, such as nitrile or butyl rubber.[16][18] Always inspect gloves for any signs of degradation before use and wash hands thoroughly after removal.[9][16]

  • Body Protection : A fully buttoned lab coat, long pants, and closed-toe shoes are required to prevent skin contact.[18]

Step-by-Step Waste Disposal Protocol

The proper disposal of Benzoxazole, 5-nitro-2-(3-pyridinyl)- waste is a multi-step process that requires careful attention to detail to ensure the safety of laboratory personnel and the protection of the environment.

Step 1: Waste Identification and Segregation

All materials contaminated with Benzoxazole, 5-nitro-2-(3-pyridinyl)- must be treated as hazardous waste. This includes:

• The pure compound.

• Solutions containing the compound.

• Contaminated labware (e.g., pipette tips, vials, and filter paper).

• Contaminated PPE (e.g., gloves).

Segregate this hazardous waste from non-hazardous waste streams to prevent cross-contamination.[19]

Step 2: Containerization

• Primary Container : Collect all waste in a designated, leak-proof, and sealable container that is chemically compatible with the compound and any solvents used.[16][19] Avoid using containers that may be incompatible with pyridinyl or nitro-aromatic compounds.[14][16]

• Secondary Containment : Store the primary waste container within a larger, chemically resistant secondary container to mitigate the impact of any potential leaks or spills.[18]

Step 3: Labeling

Properly label the waste container with the following information:

• The words "Hazardous Waste".

• The full chemical name: "Benzoxazole, 5-nitro-2-(3-pyridinyl)-".

• The approximate concentration and quantity of the waste.

• Any other components in the waste mixture (e.g., solvents).

• The date of accumulation.

• The name of the principal investigator or responsible person.

Step 4: Storage

Store the sealed and labeled waste container in a designated, well-ventilated, and secured hazardous waste accumulation area.[16] The storage area should be away from incompatible materials, such as strong oxidizing agents, acids, and bases.[14][16][17]

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through a licensed environmental management company.[19] Do not attempt to dispose of this chemical down the drain or in regular trash.[9] The likely method of disposal for this type of compound is high-temperature incineration by a specialized facility.[20]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuation and Notification : Alert personnel in the immediate area and evacuate if necessary.[18] Inform your laboratory supervisor or safety officer.

• Control and Containment : If it is safe to do so, prevent the spill from spreading.[9]

• Cleanup :

  • For small powder spills, carefully sweep up the material, avoiding dust generation, and place it in a labeled hazardous waste container.[4][18]

  • For solutions, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand).[16]

  • Place the absorbent material into a sealed container for disposal as hazardous waste.[16]

• Decontamination : Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[4] All cleaning materials must also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Benzoxazole, 5-nitro-2-(3-pyridinyl)- waste.

Caption: Disposal workflow for Benzoxazole, 5-nitro-2-(3-pyridinyl)-.

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